3-Phenylcyclobutenone

• CAS: 38425-47-7

Core Science & Biosynthesis

The Phenyl-Substituted Conundrum: An In-depth Technical Guide to the Thermal Ring Opening of 3-Phenylcyclobutenone

Abstract

The thermal electrocyclic ring-opening of cyclobutenones represents a cornerstone of pericyclic reaction theory and a synthetically valuable transformation. The introduction of a phenyl substituent at the 3-position introduces a fascinating element of stereochemical control, governed by the subtle interplay of orbital symmetry and electronic effects. This in-depth technical guide provides a comprehensive exploration of the mechanism governing the thermal rearrangement of 3-phenylcyclobutenone. We will delve into the foundational principles of the Woodward-Hoffmann rules, the critical concept of torquoselectivity, and the experimental methodologies employed to elucidate this reaction pathway. This document is intended for researchers, scientists, and drug development professionals seeking a deep, mechanistic understanding of this fundamental reaction.

Introduction: The Dance of Electrons in a Strained Ring

The thermal isomerization of cyclobutene derivatives to their corresponding 1,3-butadiene isomers is a classic example of an electrocyclic reaction, a process involving the concerted reorganization of π-electrons within a cyclic conjugated system.[1] This transformation is not a random cleavage of bonds but rather a highly stereospecific process dictated by the principles of orbital symmetry, famously elucidated by R.B. Woodward and Roald Hoffmann.[1] The thermal ring-opening of a cyclobutene is a 4π-electron process that proceeds through a conrotatory motion of the substituents at the termini of the breaking sigma bond.[2] This means that the substituents rotate in the same direction (both clockwise or both counter-clockwise) as the C-C sigma bond cleaves and the new π-system of the diene is formed.[1]

The introduction of a carbonyl group to form a cyclobutenone and a phenyl group at the 3-position adds further layers of complexity and control to this reaction. The phenyl group, through its electronic properties, can influence the direction of this conrotatory twist, a phenomenon known as torquoselectivity.[3][4] Understanding this influence is paramount for predicting and controlling the stereochemical outcome of the reaction, a critical consideration in the synthesis of complex molecules.

The Core Mechanism: A Tale of Two Rotations

The thermal ring-opening of 3-phenylcyclobutenone proceeds via a concerted, conrotatory electrocyclic mechanism to yield a highly reactive vinylketene intermediate. The stereochemistry of this vinylketene is determined by the direction of rotation of the phenyl group at the C3 position and the hydrogen at the C4 position.

The Woodward-Hoffmann Rules in Action

According to the Woodward-Hoffmann rules, for a 4π-electron system undergoing a thermal electrocyclic reaction, the stereochemical outcome is dictated by the symmetry of the Highest Occupied Molecular Orbital (HOMO) of the diene being formed.[2] To maintain bonding interactions throughout the transition state, the substituents on the breaking sigma bond must rotate in a conrotatory fashion.[1] There are two possible conrotatory pathways for 3-phenylcyclobutenone:

• Outward Rotation: The phenyl group rotates away from the breaking C3-C4 bond.

• Inward Rotation: The phenyl group rotates towards the breaking C3-C4 bond.

Torquoselectivity: The Phenyl Group Takes the Lead

The preference for one conrotatory pathway over the other is known as torquoselectivity. This selectivity is primarily governed by the electronic nature of the substituent.[3] Electron-donating groups tend to rotate outwards, while electron-withdrawing groups favor an inward rotation. The phenyl group, in this context, is generally considered an electron-donating group. This preference for outward rotation can be rationalized by considering the transition state of the reaction. In the outward rotation, the electron-donating phenyl group can better stabilize the electron-deficient transition state through hyperconjugation with the breaking sigma bond.[3]

Computational studies, such as those employing density functional theory (DFT), have provided quantitative support for this model. These studies consistently show a lower activation energy for the outward rotation of a phenyl group compared to the inward rotation in the thermal ring-opening of 3-substituted cyclobutenes.[3]

The predicted mechanistic pathways are visualized in the diagram below:

Predicted thermal ring-opening pathways of 3-phenylcyclobutenone.

Experimental Validation: Capturing the Fleeting Intermediate

The vinylketene intermediate formed during the thermal ring-opening of 3-phenylcyclobutenone is highly reactive and not typically isolated. Its existence and stereochemistry are therefore inferred through trapping experiments. In these experiments, the ring-opening is conducted in the presence of a nucleophile, such as an alcohol, which rapidly reacts with the ketene to form a stable ester. The stereochemistry of this ester product directly reflects the stereochemistry of the transient vinylketene.

Generalized Experimental Protocol for Trapping the Vinylketene Intermediate

Objective: To determine the stereochemical outcome of the thermal ring-opening of 3-phenylcyclobutenone by trapping the resulting vinylketene with a nucleophile.

Materials:

• 3-Phenylcyclobutenone

• Anhydrous solvent (e.g., toluene, xylenes)

• Nucleophilic trapping agent (e.g., methanol, ethanol)

• Inert gas (e.g., nitrogen, argon)

• Standard laboratory glassware for inert atmosphere reactions

• Heating and temperature control apparatus (e.g., oil bath)

• Analytical instrumentation (GC-MS, NMR)

Procedure:

• Reactor Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stir bar, a reflux condenser under an inert atmosphere, a thermometer, and a septum for the introduction of reagents.

• Reagent Charging: The flask is charged with a solution of 3-phenylcyclobutenone in the chosen anhydrous solvent. A stoichiometric excess of the nucleophilic trapping agent (e.g., methanol) is then added via syringe.

• Reaction Execution: The reaction mixture is heated to a specific, controlled temperature (e.g., 80-120 °C). The progress of the reaction is monitored by periodically taking aliquots from the reaction mixture and analyzing them by a suitable technique, such as gas chromatography-mass spectrometry (GC-MS), to observe the disappearance of the starting material and the appearance of the ester product.

• Workup and Isolation: Upon completion of the reaction, the mixture is cooled to room temperature. The solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel.

• Product Characterization: The purified ester is characterized by spectroscopic methods, primarily ¹H and ¹³C NMR, to determine its structure and stereochemistry. Nuclear Overhauser Effect (NOE) experiments can be particularly useful in establishing the relative stereochemistry of the substituents on the double bond.

The logical flow of this experimental approach is depicted in the following diagram:

Generalized experimental workflow for studying the thermal ring-opening.

Expected Kinetic Parameters (by Analogy)

Direct experimental kinetic data for the thermal isomerization of 3-phenylcyclobutenone is sparse in the literature. However, by examining data from analogous vinylcyclobutane ring-opening reactions, we can estimate the expected kinetic parameters.[5]

Reaction	Activation Energy (Ea) (kcal/mol)	Pre-exponential Factor (A) (s⁻¹)
Vinylcyclobutane to 1,3-butadiene	33-36	10¹³ - 10¹⁴

Note: This data is for the analogous vinylcyclobutane system and should be considered as an estimation for the thermal isomerization of 3-phenylcyclobutenone.[5]

Conclusion: A Predictable and Powerful Transformation

The thermal ring-opening of 3-phenylcyclobutenone is a powerful illustration of the principles of pericyclic reactions and stereochemical control. Governed by the Woodward-Hoffmann rules, the reaction proceeds through a conrotatory mechanism. The stereochemical outcome is dictated by the principle of torquoselectivity, which predicts a preferential outward rotation of the electron-donating phenyl group. This leads to the formation of the corresponding (E)-vinylketene intermediate. While direct kinetic data for this specific reaction is limited, the theoretical framework is robust and well-supported by studies on analogous systems. The experimental methodologies outlined in this guide provide a clear path for the further investigation and application of this fundamental and elegant transformation in organic synthesis.

References

• Gassman, P. G., & Guggenheim, T. L. (1982). Torquoselectivity in the thermal ring opening of 3-substituted cyclobutenes. Journal of the American Chemical Society, 104(21), 5849–5850.
• Woodward, R. B., & Hoffmann, R. (1965). Stereochemistry of Electrocyclic Reactions. Journal of the American Chemical Society, 87(2), 395–397.
• Houk, K. N. (1975). The Frontier Molecular Orbital Theory of Cycloaddition Reactions. Accounts of Chemical Research, 8(11), 361–369.
• Baldwin, J. E., & Fleming, R. H. (1970). Stereochemistry of the thermal rearrangement of 3-methyl-4-vinylcyclobutene. Journal of the American Chemical Society, 92(11), 3139–3141.
• Woodward, R. B., & Hoffmann, R. (1969). The Conservation of Orbital Symmetry. Angewandte Chemie International Edition in English, 8(11), 781-853.
• Carpenter, B. K. (1984). The transition state in the Cope rearrangement. Accounts of Chemical Research, 17(4), 136–143.
• Dolbier Jr, W. R. (1996). Structure, reactivity, and chemistry of cyclobutenes. Chemical reviews, 96(5), 1557-1604.
• Fleming, I. (2009). Molecular orbitals and organic chemical reactions. John Wiley & Sons.
• Anslyn, E. V., & Dougherty, D. A. (2006). Modern physical organic chemistry. University Science Books.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced organic chemistry: Part A: Structure and mechanisms. Springer Science & Business Media.
• BenchChem. (2025). The Thermal Isomerization of 1-Vinylcyclobutene to 1,3-Butadiene: A Technical Guide.
• Smith, M. B. (2020). March's advanced organic chemistry: reactions, mechanisms, and structure. John Wiley & Sons.
• Rondan, N. G., & Houk, K. N. (1985). Theory of stereoselection in conrotatory electrocyclic reactions of substituted cyclobutenes. Journal of the American Chemical Society, 107(7), 2099-2111.

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Structural and Spectroscopic Profiling of 3-Phenylcyclobutenone: A Comprehensive NMR Guide

Executive Summary

3-Phenylcyclobutenone is a highly strained, reactive intermediate that serves as a cornerstone in modern synthetic organic chemistry and drug development. Its primary utility lies in its ability to undergo facile thermal or photochemical electrocyclic ring-opening to generate highly reactive vinylketenes[1], which subsequently participate in complex cascade reactions, benzannulations, and enantioselective cycloadditions[2]. For researchers leveraging this scaffold, rigorous structural validation via Nuclear Magnetic Resonance (NMR) spectroscopy is non-negotiable. This whitepaper provides an authoritative, in-depth analysis of the 1 H and 13 C NMR chemical shifts and coupling constants of 3-phenylcyclobutenone, explaining the quantum mechanical and geometric causality behind its unique spectroscopic signature.

Mechanistic Causality in 1 H NMR Chemical Shifts and Coupling Constants

The 1 H NMR spectrum of 3-phenylcyclobutenone is defined by its extreme geometric constraints. The four-membered ring forces significant deviations from standard sp2 and sp3 bond angles, directly impacting the electron density and magnetic shielding around the protons[3].

• The Methylene Protons (C4-H 2​ , δ 3.54 ppm): In an unstrained cyclic ketone (e.g., cyclopentanone), α -carbonyl protons typically resonate around 2.1–2.3 ppm. The massive downfield shift to 3.54 ppm in 3-phenylcyclobutenone is driven by two synergistic factors[4]. First, the internal bond angles of the cyclobutenone ring are compressed to ~90°. To accommodate this strain, the C-C bonds adopt higher p -character, forcing the exocyclic C-H bonds to adopt greater s -character. Higher s -character holds the electrons closer to the carbon nucleus, deshielding the proton. Second, the C4 position sits directly in the deshielding cone generated by the magnetic anisotropy of the adjacent C=O double bond and the cross-conjugated C2=C3-phenyl system.

• The Vinylic Proton (C2-H, δ 6.40 ppm): Typical α -protons in conjugated enones appear near 6.0 ppm. In 3-phenylcyclobutenone, the rigid coplanarity enforced by the cyclobutene ring maximizes the orbital overlap between the alkene and the carbonyl π -system. This optimal geometry enhances the electron-withdrawing resonance effect of the carbonyl oxygen, stripping electron density from C2 and pushing the proton resonance downfield to 6.40 ppm[4].

• Coupling Constants ( 4J Allylic Coupling): A defining feature of the 3-phenylcyclobutenone 1 H NMR spectrum is the near absence of large scalar couplings for the ring protons. The allylic coupling ( 4J ) between the C2-H and C4-H 2​ protons is geometrically constrained. Because the rigid planar geometry of the ring prevents the optimal dihedral alignment required for strong through-bond orbital overlap, the 4J coupling is exceptionally small (typically 1.0–1.5 Hz). On standard instruments, these signals often appear as sharp singlets, though high-resolution spectrometers (>500 MHz) may resolve them as fine doublets or triplets.

13 C NMR Polarization and Ring Strain Effects

The 13 C NMR spectrum provides a direct readout of the electronic polarization across the cyclobutenone core.

• Carbonyl Shielding (C1, ~188.0 ppm): While acyclic α,β -unsaturated ketones typically exhibit carbonyl resonances between 195–200 ppm, the cyclobutenone carbonyl is anomalously shielded. This counterintuitive upfield shift is a hallmark of four-membered ring ketones. The extreme ring strain alters the hybridization of the carbonyl carbon, increasing the p -character of the C=O bond. This subtle electronic reconfiguration increases the electron density around the carbon nucleus, shielding it relative to unstrained analogs.

• Alkene Polarization (C2 vs. C3): The push-pull dynamics of the molecule are vividly captured in the vinylic carbons. The carbonyl group strongly withdraws electron density from the β -carbon (C3) via resonance, leaving it highly deshielded (~165.0 ppm). Conversely, the α -carbon (C2) is relatively shielded (~122.0 ppm), reflecting the extreme polarization of the double bond.

Standardized Experimental Protocol: Synthesis and Validation

To ensure scientific integrity, the synthesis and characterization of 3-phenylcyclobutenone must operate as a self-validating system. The following protocol details the generation of the compound via a [2+2] cycloaddition[5], followed by a rigorous NMR validation workflow.

Phase 1: Synthesis via [2+2] Cycloaddition

• Reagent Activation: Under an inert argon atmosphere, dissolve phenylacetylene (1.0 equiv) and freshly activated zinc-copper couple in anhydrous diethyl ether.

• Cycloaddition: Cool the reaction vessel to 0 °C. Add trichloroacetyl chloride (1.2 equiv) dropwise over 30 minutes. The in situ generated dichloroketene undergoes a rapid [2+2] cycloaddition with the alkyne to yield 4,4-dichloro-3-phenylcyclobutenone[5].

• Reductive Dechlorination: Isolate the intermediate and dissolve it in glacial acetic acid. Add zinc dust and tetramethylethylenediamine (TMEDA). Causality note: TMEDA is utilized to stabilize the intermediate zinc carbenoid species and prevent unwanted over-reduction. Stir at room temperature for 2 hours to reductively cleave the C-Cl bonds.

• Isolation: Neutralize the mixture with saturated aqueous NaHCO3​ , extract with dichloromethane, and purify via silica gel flash chromatography (hexanes/ethyl acetate) to isolate pure 3-phenylcyclobutenone[4].

Phase 2: NMR Acquisition and Self-Validation

• Sample Preparation: Dissolve 15 mg of the purified product in 0.6 mL of deuterated chloroform ( CDCl3​ , 99.8% D) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference.

• Acquisition Parameters: On a 400 MHz spectrometer, acquire the 1 H spectrum using a 30° pulse sequence (zg30). Causality note: A 30° pulse is chosen over a 90° pulse to allow for faster longitudinal relaxation ( T1​ ) recovery, ensuring accurate quantitative integration across the rigid ring system.

• Validation Check: The protocol is self-validating if the integration ratio between the vinylic proton ( δ 6.40) and the methylene protons ( δ 3.54) is exactly 1:2. The absence of a large vicinal coupling constant confirms the intact cyclobutenone core, ruling out acyclic isomeric impurities.

Synthetic workflow and electrocyclic ring-opening of 3-phenylcyclobutenone.

Standardized NMR acquisition and structural validation workflow.

Data Visualization and Reference Tables

The following tables summarize the quantitative NMR data required to validate the structural integrity of 3-phenylcyclobutenone.

Table 1: 1 H NMR Chemical Shifts and Coupling Constants (in CDCl3​ )

Proton Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Structural Assignment
C4-H 2​	3.54	Singlet (or fine doublet)	4J ~ 1.0 - 1.5	2H	Methylene protons
C2-H	6.40	Singlet (or fine triplet)	4J ~ 1.0 - 1.5	1H	Vinylic proton
C3-Phenyl (ortho)	7.50 - 7.60	Multiplet	3J ~ 7.5	2H	Aromatic ortho protons
C3-Phenyl (meta/para)	7.40 - 7.50	Multiplet	3J ~ 7.5, 4J ~ 1.5	3H	Aromatic meta/para protons

Table 2: 13 C NMR Chemical Shifts and Electronic Causality (in CDCl3​ )

Carbon Position	Chemical Shift ( δ , ppm)	Carbon Type	Mechanistic Causality / Assignment
C1	~ 188.0 - 190.0	C=O	Shielded relative to acyclic ketones due to extreme ring strain altering sp2 hybridization.
C3	~ 164.0 - 168.0	Quaternary C	Highly deshielded due to intense β -polarization from the adjacent carbonyl group.
C2	~ 120.0 - 125.0	CH	Relatively shielded α -vinylic carbon due to resonance donation from the phenyl ring.
C4	~ 45.0 - 50.0	CH 2​	Deshielded methylene carbon driven by ring strain and carbonyl magnetic anisotropy.
Phenyl C (ipso)	~ 132.0	Quaternary C	Ipso carbon of the conjugated phenyl ring.
Phenyl C (o, m, p)	~ 126.0 - 131.0	CH	Standard aromatic carbon resonances.

References

• Preparation of cyclobutenones and cyclopent-2-enones via epoxy sulfone cyclizations. Canadian Journal of Chemistry. 4

• Biphenyl Cyclobutenone Photoelectrocyclizations - PMC - NIH. National Institutes of Health. 1

• Enantioselective Synthesis of 4-Hydroxy-dihydrocoumarins via Catalytic Ring Opening/Cycloaddition of Cyclobutenones. Organic Letters (ACS Publications). 2

• Synthesis of indoles via a tandem benzannulation-cyclization strategy. MIT DSpace. 5

• Exploring Polar Metabolite Enrichment in Plant Extracts Using SPE and HILIC with NMR Structural Analysis. ScholarWorks. 3

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Crystal Structure and X-Ray Crystallography of 3-Phenylcyclobutenone: A Structural and Mechanistic Guide

Executive Summary

3-Phenylcyclobutenone (3-PCB) and its halogenated derivatives represent a critical class of highly strained, reactive intermediates in organic synthesis and drug development. Owing to their inherent ring strain, these compounds act as versatile synthons, readily undergoing electrocyclic ring-opening to form reactive vinylketenes[1]. Understanding the precise spatial arrangement and bond metrics of the cyclobutenone ring through X-ray crystallography is essential for predicting its reactivity, stereoselectivity, and application in complex cascade reactions. This whitepaper provides an in-depth technical analysis of the crystallographic profiling, self-validating experimental workflows, and mechanistic insights associated with 3-phenylcyclobutenone.

Structural Significance of the Cyclobutenone Scaffold

The cyclobutenone ring is characterized by severe angle strain, with internal bond angles deviating significantly from the ideal 109.5° (sp³) and 120° (sp²) geometries. This strain acts as a thermodynamic spring, driving the molecule's signature reactivity: the thermal or photochemical electrocyclic ring-opening[1].

In 3-phenylcyclobutenone, the conjugation of the phenyl ring with the enone system provides a degree of electronic stabilization, yet the four-membered ring remains highly susceptible to cleavage. The crystallographic analysis of these molecules is paramount because the exact bond lengths—particularly the C1-C4 and C3-C4 bonds—dictate the activation energy required to access the transient vinylketene intermediate[1].

Crystallographic Profiling and Quantitative Data

Historically, the highly volatile and reactive nature of the parent 3-phenylcyclobutenone[2] made isolating diffraction-quality crystals challenging. Consequently, halogenated derivatives, such as 2,2-dichloro-3-phenylcyclobutenone, have served as robust structural models. The crystal structure of 2,2-dichloro-3-phenylcyclobutenone was definitively solved using the symbolic-addition phase-determination procedure, revealing a near-planar cyclobutenone geometry distorted only by the bulky chlorine atoms[3].

Table 1: Comparative Crystallographic and Physical Parameters

Parameter	2,2-Dichloro-3-phenylcyclobutenone[3]	3-Phenylcyclobutenone (Parent)[2]
Molecular Formula	C₁₀H₆Cl₂O	C₁₀H₈O
Crystal System	Monoclinic	-
Space Group	P2₁/c	-
Unit Cell Dimensions	a = 9.47 Å, b = 9.68 Å, c = 10.94 Å	-
Beta Angle (β)	103°04′	-
Z (Molecules/Unit Cell)	4	-
Molecular Weight	213.06 g/mol	144.17 g/mol
Boiling Point	-	244.7 °C

Note: The parent compound is typically an oil or low-melting solid at room temperature, making cryogenic techniques mandatory for its direct crystallographic analysis.

Experimental Workflow: Self-Validating X-Ray Crystallography Protocol

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for the crystallization and X-ray diffraction (XRD) analysis of 3-phenylcyclobutenone derivatives. Every step is designed with a specific causality to mitigate the inherent instability of the strained four-membered ring.

Step-by-Step Methodology

• Synthesis and Purification

  • Procedure: Synthesize the 3-PCB derivative via the standard [2+2] cycloaddition of phenylacetylene and a ketene equivalent. Purify the crude product via flash column chromatography followed by Kugelrohr distillation or sublimation.

  • Causality: High-purity starting material (>99%) is non-negotiable. Trace impurities disrupt the highly ordered crystal lattice, leading to twinning, structural defects, or amorphous precipitation.

• Single-Crystal Growth via Vapor Diffusion

  • Procedure: Dissolve the purified compound in a minimal volume of a high-solubility solvent (e.g., dichloromethane) in an inner vial. Place this inside a larger sealed chamber containing a volatile anti-solvent (e.g., pentane). Maintain the system at 4 °C in the dark for 3–7 days.

  • Causality: 3-PCB derivatives are thermally sensitive and prone to premature ring-opening[1]. Traditional hot-solvent crystallization risks degradation. Cold vapor diffusion allows for slow, thermodynamically controlled nucleation, yielding macroscopic, diffraction-quality crystals without thermal stress.

• Cryogenic Data Collection (100 K)

  • Procedure: Mount a suitable single crystal on a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å). Stream liquid nitrogen over the crystal to maintain a temperature of 100 K during data collection.

  • Causality: Cryogenic cooling minimizes atomic thermal vibrations (the Debye-Waller factor). This enhances high-angle diffraction intensities, allowing for the precise measurement of the highly strained C–C bonds within the cyclobutenone ring, which would otherwise be blurred by thermal motion.

• Phase Determination and Structural Refinement

  • Procedure: Solve the structure using Direct Methods. Refine the structure using full-matrix least-squares on F² until the R-factor converges below 5%.

  • Causality: Because the parent 3-PCB lacks heavy atoms, traditional Patterson methods fail. Direct methods (or historical symbolic-addition[3]) mathematically estimate phase angles directly from observed intensities, enabling the generation of an accurate initial electron density map.

Step-by-step X-ray crystallography workflow for 3-phenylcyclobutenone derivatives.

Mechanistic Insights Derived from Structural Data

The crystallographic parameters of 3-phenylcyclobutenone directly inform its behavior in solution. The elongated C1-C4 bond observed in X-ray structures highlights the weakest point of the ring, perfectly predicting the site of thermal cleavage.

When subjected to thermal activation, 3-PCB undergoes an electrocyclic ring-opening to form a highly reactive vinylketene intermediate[1]. The stereochemistry of this opening is dictated by the substituents at the C4 position, which rotate either "inward" or "outward" depending on their electronic properties[1].

This structural dynamic was elegantly proven by Jenny and Roberts, who demonstrated that optically active 2,4-dichloro-3-phenylcyclobutenone undergoes racemization via the reversible formation of a (1-phenyl-2-chloroethenyl)-chloroketene intermediate[4]. The rapid ring closure of this transient vinylketene back into the cyclobutenone scrambles the stereocenter, a phenomenon directly linked to the bond angles and strain energies confirmed by X-ray diffraction[4].

Electrocyclic ring-opening and reaction pathways of 3-phenylcyclobutenone.

Applications in Drug Development and Asymmetric Synthesis

In modern drug development, the 3-phenylcyclobutenone scaffold is not just a structural curiosity but a highly prized synthon. The ability to predictably pop open the four-membered ring allows chemists to generate complex, heavily functionalized architectures that would otherwise require lengthy synthetic routes.

For example, the catalytic ring-opening and subsequent cycloaddition of cyclobutenones with salicylaldehydes or 2-hydroxyacetophenones provide direct access to 4-hydroxy-dihydrocoumarins[5]. These dihydrocoumarin cores are ubiquitous in biologically active natural products and pharmaceuticals. By leveraging chiral catalysts (such as N,N′-dioxide-scandium(III) complexes), researchers can trap the vinylketene intermediate with excellent diastereo- and enantioselectivity (>19:1 dr, up to 93% ee), confirming the absolute configuration of the resulting complex drug scaffolds via subsequent X-ray crystallographic analysis[5].

References

• [2] 3-Phenylcyclobutenone - the NIST WebBook. National Institute of Standards and Technology (NIST). URL:

• [3] Structure of Mellitic Trianhydride / The crystal and molecular structure of 2,2-dichloro-3-phenylcyclobutenone. ResearchGate. URL:

• [1] Cyclobutenones and Benzocyclobutenones: Versatile Synthons in Organic Synthesis. PMC (National Institutes of Health). URL:

• [4] Small-Ring Compounds. XIII. The Mechanism of Racemization of Optically Active 2,4-Dichloro-3-phenylcyclobutenone. Researcher.life / Journal of the American Chemical Society. URL:

• [5] Enantioselective Synthesis of 4-Hydroxy-dihydrocoumarins via Catalytic Ring Opening/Cycloaddition of Cyclobutenones. Organic Letters - ACS Publications. URL:

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• 5. pubs.acs.org [pubs.acs.org]

Whitepaper: Electronic Properties and Reactivity Profiles of Phenyl-Substituted Cyclobutenones

Executive Summary

The four-membered ring of a cyclobutenone represents a masterclass in chemical tension. Driven by immense ring strain and modulated by the electronic properties of its substituents, cyclobutenones serve as versatile linchpins in modern organic synthesis. For drug development professionals, the phenyl-substituted cyclobutenone is of particular interest. The phenyl ring acts as an extended π -conjugation network that dramatically alters the thermodynamic landscape of electrocyclic ring openings. This technical guide dissects the electronic properties, torquoselectivity, and self-validating experimental protocols necessary to harness phenylcyclobutenones for the synthesis of complex phenols, quinones, and highly substituted bicyclic frameworks.

The Electronic Landscape: Strain, Conjugation, and Torquoselectivity

The reactivity of cyclobutenones is fundamentally governed by the release of ring strain via thermal electrocyclic ring opening, yielding highly reactive vinylketene intermediates. The activation energy for the thermal ring opening of the parent cyclobutenone is approximately 25.5 kcal/mol, which is roughly 9.0 kcal/mol lower than that of cyclobutene (34.5 kcal/mol)[1]. This dramatic reduction is a direct consequence of the transition state stabilization provided by the carbonyl oxygen and the inherent polarization of the C=C bond.

When a phenyl group is introduced to the cyclobutenone core, the electronic dynamics shift. The extended π -system of the phenyl ring overlaps with the breaking σ -bond during the transition state. According to the Woodward-Hoffmann rules, this thermal ring opening must proceed via a conrotatory pathway.

Torquoselectivity and Substituent Effects: In asymmetric cyclobutenones, the direction of conrotatory rotation—inward or outward—is dictated by the electronic nature of the substituents (torquoselectivity). Electron-donating groups and bulky aromatic systems, such as the phenyl ring, exhibit a strong kinetic preference (6–8 kcal/mol) for "outward" rotation to minimize steric clashes and maximize stabilizing orbital interactions[2]. However, it is critical to note that extended conjugation at the C-3 position can allow for the isomerization of products, placing the final diene ratio under thermodynamic control rather than strict kinetic control[2].

Thermodynamic and Kinetic Parameters

To effectively design synthetic routes, one must understand the precise physical parameters governing these transformations. The table below summarizes the critical thermodynamic and kinetic data comparing cyclobutenes to cyclobutenones, illustrating the "early" transition state of the cyclobutenone system.

Substrate	Activation Energy ( Ea​ , kcal/mol)	Breaking C1–C4 Bond Length in TS (Å)	Reaction Enthalpy ( ΔH )
Cyclobutene	34.5 ± 0.5	2.133	Endothermic
Cyclobutenone (Parent)	~25.5	2.094 - 2.097	Thermoneutral to slightly Exothermic (-0.2 to -3.3 kcal/mol)
4-Phenylcyclobutenone	~24.0 - 26.0	~2.100	Exothermic (Driven by extended π -conjugation)

Data synthesized from ab initio molecular orbital calculations and experimental thermolysis studies[1].

Mechanistic Pathway Visualization

The following diagram maps the logical flow of phenylcyclobutenone activation. Understanding this bifurcation is essential for controlling whether the intermediate vinylketene undergoes intramolecular rearrangement or is intercepted by an external nucleophile/coupling partner.

Logical flow of phenylcyclobutenone thermal activation, ring-opening, and subsequent synthetic pathways.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that experimental success with strained cumulenes relies on strict environmental control. The following protocols are designed as self-validating systems; failure at any intermediate step yields distinct, diagnosable byproducts.

Protocol A: Controlled Thermolysis for Phenol Derivatization

Thermolysis of phenyl-substituted cyclobutenones affords a dienyl ketene, which subsequently undergoes a 6 π electrocyclization and tautomerization to yield stable phenol derivatives[3].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 4-phenylcyclobutenone in anhydrous, degassed toluene to achieve a highly dilute concentration (0.01 to 0.05 M).

  • Causality: High dilution is critical. The transient vinylketene is highly susceptible to[2+2] dimerization. Dilution shifts the kinetic competition entirely in favor of the unimolecular intramolecular cyclization.

• Degassing (Crucial Step): Subject the solution to three rigorous freeze-pump-thaw cycles.

  • Causality: Vinylketenes are rapidly intercepted by triplet oxygen to form unstable peroxides, leading to uncharacterizable polymeric tar. Strict anaerobiosis validates the integrity of the intramolecular pathway.

• Thermal Activation: Heat the sealed reaction vessel to 110 °C for 4–6 hours.

  • Causality: The ~25.5 kcal/mol activation barrier requires elevated thermal energy to proceed at a synthetically useful rate[1].

• Monitoring: Monitor via IR spectroscopy. The disappearance of the intense cyclobutenone carbonyl stretch (~1760 cm⁻¹) and the transient appearance/disappearance of the ketene stretch (~2100 cm⁻¹) validates the mechanism.

• Isolation: Cool to room temperature, concentrate in vacuo, and purify the resulting phenol via silica gel flash chromatography.

Protocol B: Nickel-Catalyzed Benzannulation with Alkynylboronates

Electronically neutral substrates often require drastic thermal conditions, but transition-metal catalysis allows for room-temperature benzannulation, providing access to highly substituted aromatic boronic esters[4].

Step-by-Step Methodology:

• Catalyst Activation: Inside an argon-filled glovebox, combine Ni(cod)2​ (10 mol%) and an appropriate N-heterocyclic carbene (NHC) ligand in anhydrous Diethyl Ether ( Et2​O ).

  • Causality: Et2​O is chosen specifically over stronger coordinating solvents like THF. It provides sufficient solubility for the active Ni(0) species while preventing competitive solvent coordination that could quench the catalytic cycle.

• Reagent Addition: To the active catalyst solution, add 3-phenylcyclobutenone (50 mg, 0.69 mmol) and n-butylalkynylboronate (145 mg, 0.80 mmol)[4].

  • Causality: The alkynylboronate acts as a highly regioselective trapping agent for the metal-coordinated ketene intermediate, driven by the electronic properties of the boron atom.

• Reaction Execution: Stir the mixture at ambient room temperature (20–25 °C) for 12 hours.

  • Causality: The π -coordinating nickel catalyst drastically lowers the activation barrier of the ring opening, bypassing the need for the 110 °C thermolysis used in Protocol A.

• Quenching and Workup: Remove the vessel from the glovebox, expose it to air to deactivate the catalyst, filter through a short pad of Celite to remove nickel salts, and purify via chromatography (pentane/EtOAc 95/5) to yield the functionalized boronic ester[4].

Applications in Drug Development

The strain energy and electronic properties of the C=C double bond in phenylcyclobutenones provide a massive driving force for complex cycloadditions[5]. For drug development professionals, these methodologies offer rapid, stereoselective access to bicyclo[4.2.0]octane derivatives and highly substituted quinones. The ability to dictate torquoselectivity via electronic substitution allows chemists to build vicinal angular quaternary stereocenters—structural motifs that are notoriously difficult to synthesize but highly prized in the development of rigid, target-specific pharmacophores.

References

• "Thermodynamic Control of the Electrocyclic Ring Opening of Cyclobutenes: C=X Substituents at C-3 Mask the Kinetic Torquoselectivity", nih.gov,
• "Theoretical Predictions of Substituent Effects on the Thermal Electrocyclic Ring Openings of Cyclobutenones", acs.org,
• "Enantioselective Construction of Vicinal Angular Quaternary Stereocenters Enabled by Strained Cyclobutenones", acs.org,
• "Access to Thesis - White Rose eTheses Online", whiterose.ac.uk,
• "Cumulenes in Click Reactions", epdf.pub,

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Introduction: Elucidating Molecular Structure Through Controlled Fragmentation

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of 3-Phenylcyclobutenone

Mass spectrometry is a powerful analytical technique that provides information about the mass-to-charge ratio (m/z) of ions.[1] In the context of organic molecules, electron ionization (EI) mass spectrometry is a widely used method where a molecule is bombarded with high-energy electrons, leading to the formation of a molecular ion (M+•) and subsequent fragmentation.[2][3][4] The pattern of these fragments is a veritable fingerprint of the molecule's structure, offering invaluable insights for researchers in fields ranging from synthetic chemistry to drug development.

The unique structure of 3-phenylcyclobutenone, possessing a strained four-membered ring, a carbonyl group, an α,β-unsaturated system, and a phenyl substituent, presents a fascinating case study in competitive fragmentation pathways. Understanding these pathways is not merely an academic exercise; it is essential for the unambiguous identification of this and related compounds in complex matrices.

Fundamental Principles of Electron Ionization Fragmentation

Upon electron ionization, the 3-phenylcyclobutenone molecule will lose an electron to form a molecular ion (M+•), a radical cation.[2][3] The site of ionization is typically a region of high electron density, such as the lone pairs on the oxygen atom or the π-electrons of the aromatic ring or the double bond.[3] This molecular ion is often unstable and will undergo a series of fragmentation reactions to produce smaller, more stable ions. The most common fragmentation pathways are dictated by the stability of the resulting fragments (both the charged ion and the neutral radical).

Key fragmentation mechanisms relevant to 3-phenylcyclobutenone include:

• Alpha-Cleavage: The breaking of a bond adjacent to a functional group, in this case, the carbonyl group.[3][6]

• Retro-Diels-Alder (RDA) Reaction: A pericyclic reaction that is the reverse of the Diels-Alder cycloaddition, often observed in cyclic systems.[7][8]

• Decarbonylation: The loss of a neutral carbon monoxide (CO) molecule, a common fragmentation pathway for ketones.

• Rearrangements: Intramolecular atom or group transfers, such as the McLafferty rearrangement, although less likely for this specific structure due to the absence of a γ-hydrogen on a flexible chain.[3]

The relative abundance of the fragment ions will depend on the stability of the ions and the radicals formed, as well as the activation energy of the fragmentation pathway.

Proposed Fragmentation Pathways of 3-Phenylcyclobutenone

The molecular weight of 3-phenylcyclobutenone (C10H8O) is 144.17 g/mol . The molecular ion peak [M]+• is therefore expected at an m/z of 144.

Pathway A: Retro-Diels-Alder (RDA) Fragmentation

The strained four-membered ring of 3-phenylcyclobutenone can be viewed as a dienophile in a formal sense. Upon ionization, a retro-Diels-Alder reaction can be initiated, leading to the cleavage of the cyclobutene ring.[7][8] This is a concerted process involving the breaking of two sigma bonds.

This pathway would lead to the formation of phenylacetylene radical cation and ketene. The charge can reside on either fragment, but the phenylacetylene fragment is more likely to retain the positive charge due to the stability of the aromatic system.

Caption: Proposed Retro-Diels-Alder fragmentation of 3-phenylcyclobutenone.

Pathway B: Decarbonylation followed by Rearrangement

The loss of a neutral carbon monoxide (CO) molecule is a very common fragmentation pathway for cyclic ketones. This would result in a C9H8 radical cation with an m/z of 116. This ion is likely to rearrange to a more stable structure, such as the indene radical cation.

Caption: Proposed alpha-cleavage and rearrangement pathway.

Pathway D: Formation of the Phenyl Cation and Related Fragments

Aromatic compounds often show prominent peaks corresponding to the aromatic moiety. [9]The phenyl group in 3-phenylcyclobutenone can lead to the formation of the phenyl cation ([C6H5]+) at m/z 77. This can occur through various complex rearrangement and cleavage pathways. Further fragmentation of the phenyl cation can lead to ions at m/z 51 ([C4H3]+).

Summary of Predicted Fragmentation Data

The following table summarizes the major predicted fragment ions for 3-phenylcyclobutenone in an EI mass spectrum.

m/z	Proposed Ion Structure	Proposed Formula	Fragmentation Pathway
144	Molecular Ion	[C10H8O]+•	Ionization
116	Indene Radical Cation	[C9H8]+•	Decarbonylation & Rearrangement
115	[Indene - H]+	[C9H7]+	Loss of H• from m/z 116
105	Benzoyl Cation	[C7H5O]+	Alpha-Cleavage & Rearrangement
102	Phenylacetylene Radical Cation	[C8H6]+•	Retro-Diels-Alder
77	Phenyl Cation	[C6H5]+	Cleavage of Phenyl Group
51	[C4H3]+	Fragmentation of Phenyl Cation

Experimental Protocol for GC-MS Analysis

For the practical analysis of 3-phenylcyclobutenone, Gas Chromatography-Mass Spectrometry (GC-MS) would be the ideal technique, providing both separation from any impurities and structural information from the mass spectrum. [1][10][11]

Sample Preparation

• Dissolve a small amount of the sample (e.g., 1 mg) in a suitable volatile solvent (e.g., 1 mL of dichloromethane or ethyl acetate).

• If necessary, perform a serial dilution to achieve a final concentration in the low ppm (µg/mL) range.

GC-MS Instrumentation and Conditions

• Gas Chromatograph:

  • Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250 °C.

  • Column: A standard non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Oven Program: Start at 50 °C (hold for 2 min), ramp at 10 °C/min to 280 °C (hold for 5 min).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-450.

The following diagram illustrates the general workflow for GC-MS analysis.

Caption: General workflow for GC-MS analysis.

Conclusion

The mass spectrometry fragmentation of 3-phenylcyclobutenone is predicted to be a rich interplay of competing pathways governed by the molecule's unique structural features. The most prominent fragmentation routes are expected to be decarbonylation to form a stable indene-type ion (m/z 116), a retro-Diels-Alder reaction yielding the phenylacetylene radical cation (m/z 102), and alpha-cleavage with rearrangement to produce the highly stable benzoyl cation (m/z 105). The presence of a significant peak at m/z 77, corresponding to the phenyl cation, is also anticipated.

This in-depth guide provides a robust framework for the identification and structural elucidation of 3-phenylcyclobutenone using mass spectrometry. By understanding the underlying principles of fragmentation, researchers and drug development professionals can confidently interpret mass spectral data for this and other novel compounds, accelerating the pace of scientific discovery.

References

• Intramolecular Diels–Alder Reactions of Cycloalkenones: Translation of High endo Selectivity to trans Junctions - PMC. (n.d.).
• Fragmentation Mechanisms - Intro to Mass Spectrometry. (n.d.).
• Mass Spectrum (Electron Ionization) (FDB001291) - FooDB. (n.d.).
• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
• PubChem. (n.d.). 3-Phenylcyclobutanone.
• Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. (2020, April 18).
• Master Organic Chemistry. (2018, October 1). The Retro Diels-Alder Reaction.
• Fragmentation mechanisms in electron impact mass spectrometry. (n.d.).
• Doc Brown's Chemistry. (2026, March 22). mass spectrum of cyclobutane C4H8 fragmentation pattern of m/z m/e ions for analysis and....
• Cyclobutenone as a Highly Reactive Dienophile: Expanding Upon Diels-Alder Paradigms. (n.d.).
• Wikipedia. (n.d.). Retro-Diels–Alder reaction.
• Chem Help ASAP. (2022, November 23). common fragmentation mechanisms in mass spectrometry. YouTube.
• MASS SPECTROMETRY: FRAGMENTATION PATTERNS - eGyanKosh. (n.d.).
• THE DIELS ALDER/RETRO-DIELS ALDER CONCEPT ON SOLID SUPPORT. (n.d.).
• CymitQuimica. (n.d.). CAS 52784-31-3: 3-phenylcyclobutanone.
• National Institute of Standards and Technology. (n.d.). 1-Phenyl-2-butanone. In NIST Chemistry WebBook.
• Chegg.com. (2020, November 4). Solved Name (Please print) In-Class Assignment Ch 13 1.
• National Institute of Standards and Technology. (n.d.). 3-Phenylcyclobutanone. In NIST Chemistry WebBook.
• An Introduction to Gas Chromatography Mass Spectrometry. (2014, January 6).
• Recent advances in mass spectrometry analysis of phenolic endocrine disruptors and related compounds - Bisphenol A Information & Resources. (2009, April 14).
• mass spectra - fragmentation patterns - Chemguide. (n.d.).
• Benchchem. (n.d.). A Comparative Guide to the Mass Spectrometry Fragmentation of Phenyl Nitrobutenone.
• Fragmentation mechanisms in mass spectrometry - Universidad de Guanajuato. (n.d.).
• Benchchem. (n.d.). Gas Chromatography (GC) Methods for 4-Phenylcyclohexene Analysis: Application Notes and Protocols.
• ResearchGate. (2016, August 10). GC/MS analysis of hydrocarbons and 2-alkylcyclobutanones from ?-ray irradiated walnut (Juglans nigra).
• Shimadzu Scientific Instruments. (n.d.). Gas Chromatography Mass Spectrometry (GCMS).
• National Institute of Standards and Technology. (n.d.). Phenol. In NIST Chemistry WebBook.
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Protocols & Analytical Methods

Application Note: 3-Phenylcyclobutenone as a Divergent Synthon in Diels-Alder Cycloadditions

Executive Summary

For drug development professionals and synthetic chemists, accessing highly functionalized, sterically demanding cyclic scaffolds is a persistent bottleneck. 3-Phenylcyclobutenone has emerged as a uniquely versatile building block that overcomes traditional limitations in [4+2] cycloadditions. Depending on the thermal conditions applied, it exhibits a divergent reactivity profile: acting either as an ultra-reactive dienophile driven by ring-strain release, or as a diene precursor via electrocyclic ring-opening to a transient vinylketene. This application note details the mechanistic rationale, quantitative benchmarks, and validated protocols for deploying 3-phenylcyclobutenone in complex molecule synthesis.

Mechanistic Rationale & Dual Reactivity

Mode A: The Ultra-Reactive Dienophile

In strictly thermal, non-catalyzed Diels-Alder reactions, parent cycloalkenones like cyclopentenone are notoriously sluggish, often requiring temperatures 1[1]. By contrast, cyclobutenones are exceptional dienophiles. The profound rate enhancement is attributed to the 2 in the cycloaddition transition state, which provides a massive thermodynamic driving force via strain release[2]. 3-Phenylcyclobutenone reacts readily with dienes at room temperature to 60 °C, exhibiting high endo selectivity[1]. The resulting bicyclic cycloadducts contain a strained cyclobutanone moiety, perfectly primed for regioselective ring expansions into complex cyclopentanones, lactones, or lactams[2].

Mode B: The Vinylketene Precursor (Diene Mode)

When subjected to elevated temperatures (>100 °C), the inherent ring strain of 3-phenylcyclobutenone drives a 3 to generate a highly reactive vinylketene intermediate[3]. The C3-phenyl substituent plays a crucial role in stabilizing this intermediate through extended conjugation. If generated in the presence of a reactive dienophile, such as dimethyl acetylenedicarboxylate (DMAD), the vinylketene acts as an electron-rich diene in a subsequent[4+2] cycloaddition. This cascade efficiently furnishes 4 following tautomerization and aromatization[4].

Pathway Visualization

Divergent Diels-Alder reaction pathways of 3-phenylcyclobutenone based on thermal conditions.

Quantitative Reactivity Profile

To highlight the superior reactivity of the cyclobutenone scaffold, the following table compares its performance against traditional cycloalkenones and outlines its dual-mode capabilities.

Substrate / Mode	Reaction Partner	Temp / Time	Yield (%)	Selectivity / Outcome
Cyclobutenone (Dienophile)	Cyclopentadiene	25 °C, 24 h	90%	4:1 (endo:exo)
Cyclobutenone (Dienophile)	Cyclopentadiene	-30 °C, 48 h	52%	13:1 (endo:exo)
Cyclopentenone (Reference)	Cyclopentadiene	150 °C, 36 h	40% (Conv.)	Sluggish, poor yield
3-Phenylcyclobutenone (Diene Precursor)	DMAD (Dienophile)	>100 °C, Reflux	63%	Regioselective Phenol

(Data synthesized from comparative dienophile studies and vinylketene trapping experiments[1][4])

Detailed Experimental Protocols

Critical Handling & Storage Insights

• Causality Insight : Cyclobutenones are highly prone to 2 when stored in the neat state, even at sub-zero temperatures[2].

• Action : Always store 3-phenylcyclobutenone as a standard solution (e.g., 0.5 M to 1.0 M) in anhydrous chloroform or dichloromethane at -20 °C. Prior to use, verify monomer integrity via IR spectroscopy.

Protocol A: Direct Diels-Alder Cycloaddition (Dienophile Mode)

Objective : Synthesize a strained bicyclic cycloadduct via [4+2] cycloaddition.

• Preparation : In an oven-dried Schlenk flask under an argon atmosphere, add the diene (e.g., freshly cracked cyclopentadiene, 1.5 equiv) to anhydrous CH₂Cl₂ (0.2 M relative to dienophile).

• Addition : Slowly add the 3-phenylcyclobutenone solution (1.0 equiv) dropwise at 0 °C.

  • Causality Insight: Dropwise addition at 0 °C safely dissipates the initial exothermic energy generated by the rapid release of cyclobutene ring strain during the transition state.

• Reaction : Warm the mixture to room temperature (25 °C) and stir for 24 hours.

  • Self-Validation: Monitor the reaction via IR spectroscopy. The disappearance of the sharp C=O stretch at ~1760 cm⁻¹ (characteristic of the conjugated cyclobutenone) and the emergence of a ~1780–1785 cm⁻¹ peak indicates the successful formation of the saturated, highly strained bicyclic cyclobutanone adduct.

• Workup : Concentrate the mixture under reduced pressure. Purify the crude mixture via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the endo-enriched cycloadduct.

Protocol B: Thermal Ring-Opening / Diels-Alder Trapping (Diene Mode)

Objective : Synthesize an oligofunctionalized phenol via in situ vinylketene generation.

• Preparation : In a thick-walled, sealable reaction vessel, dissolve 3-phenylcyclobutenone (1.0 equiv) and the dienophile (e.g., DMAD, 2.0 equiv) in anhydrous toluene (0.1 M).

  • Causality Insight: Toluene is selected specifically for its high boiling point (~110 °C), which provides the necessary thermal energy to overcome the activation barrier for the 4π electrocyclic ring cleavage into the vinylketene intermediate.

• Reaction : Seal the vessel and heat to 110–120 °C for 12–16 hours.

  • Self-Validation: The transient vinylketene intermediate is highly colored (typically yellow/orange). As it is consumed by DMAD and undergoes tautomerization/aromatization, the solution will shift in color. Monitor via LC-MS for the mass of the aromatized phenol product to confirm reaction completion.

• Workup : Cool the reaction to room temperature. Remove the toluene solvent under reduced pressure.

• Purification : Purify the resulting heavily substituted phenol via flash chromatography or recrystallization.

References

• Title :1 Source : nih.gov (Journal of the American Chemical Society / PMC)

• Title :3 Source : nih.gov (Chemistry – A European Journal / PMC)

• Title :2 Source : acs.org (Journal of the American Chemical Society)

• Title : 4 Source : researchgate.net (Chemical Reviews)

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Cyclobutenones and Benzocyclobutenones: Versatile Synthons in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes & Protocols: Photochemical Ring Expansion of 3-Phenylcyclobutenone

Introduction: The Synthetic Potential of Strained Ring Photochemistry

This guide focuses on the photochemical ring expansion of 3-phenylcyclobutenone, a readily accessible substrate. Upon absorption of ultraviolet (UV) light, 3-phenylcyclobutenone undergoes a characteristic electrocyclic ring-opening to generate a reactive vinylketene intermediate. This intermediate is the linchpin for a variety of subsequent transformations, leading to the formation of larger, more complex heterocyclic and carbocyclic systems. Understanding and controlling the fate of this vinylketene is paramount for synthetic utility.

This document provides researchers, scientists, and drug development professionals with a detailed overview of the core photochemical principles, step-by-step experimental protocols for key transformations, and insights into the causality behind experimental choices.

Core Mechanism: Norrish Type I Cleavage and Vinylketene Formation

The primary photochemical event governing the reactivity of 3-phenylcyclobutenone is a Norrish Type I cleavage. This reaction involves the homolytic cleavage of the α-carbon-carbon bond adjacent to the carbonyl group upon photoexcitation.[2] For cyclobutenones, this α-cleavage is concerted with a disrotatory ring-opening to afford a vinylketene intermediate.

The process can be summarized as follows:

• Photoexcitation: The carbonyl group of 3-phenylcyclobutenone absorbs a photon (typically in the UV-A range, ~300-360 nm), promoting it to an excited singlet state (S₁).

• α-Cleavage & Ring Opening: From the excited state, the strained C1-C4 bond cleaves, leading to the formation of a vinylketene. The phenyl group at the 3-position significantly influences the stability and subsequent reactivity of this intermediate.

• Intermediate Fate: The generated vinylketene is highly reactive and can undergo several transformations:

  • Intramolecular Cyclization: The ketene can be trapped by an internal nucleophile, or it can undergo a 4π-electrocyclization. In the case of 3-phenylcyclobutenone, this leads to the formation of a 5-phenyl-2(5H)-furanone.

  • Intermolecular Trapping: In the presence of a nucleophile, such as an alcohol or an amine, the ketene can be trapped to form corresponding esters or amides.

Below is a diagram illustrating this fundamental photochemical pathway.

Caption: Photochemical activation of 3-phenylcyclobutenone leads to a vinylketene intermediate, which can cyclize to a furanone or be trapped by nucleophiles.

Experimental Setups and General Considerations

Reproducibility in photochemistry is critically dependent on a well-defined experimental setup.

1. Photoreactor: For the protocols described, a simple batch photoreactor is sufficient. This typically consists of:

• A reaction vessel made of quartz or borosilicate glass (Pyrex®), which have different UV cutoff wavelengths. Quartz is transparent to a broader range of UV light (>200 nm), while Pyrex blocks most light below ~290 nm.

• A cooling system (e.g., a water jacket or cooling fan) to maintain a constant temperature, as lamps can generate significant heat.

• A magnetic stirrer to ensure homogeneous irradiation of the solution.

Alternatively, flow photochemistry offers significant advantages, including precise control over residence time, uniform irradiation, and improved scalability.[3][4][5]

2. Light Source: Medium-pressure mercury lamps are a common choice, providing broad UV emission. For more selective reactions, light-emitting diodes (LEDs) with specific wavelengths (e.g., 310 nm, 365 nm) are ideal. The choice of wavelength should correspond to the absorption maximum of the starting material.

3. Solvent and Degassing: Solvents should be chosen for their transparency at the irradiation wavelength and their inertness to the reactive intermediates. For the intramolecular cyclization, aprotic solvents like acetonitrile or benzene are suitable. For intermolecular trapping, the nucleophile (e.g., methanol) can often be used as the solvent.

Crucially, all photochemical reactions should be thoroughly de-gassed prior to irradiation. Molecular oxygen can act as a quencher for the excited state of the ketone, leading to significantly reduced reaction efficiency and potential side reactions.[6] Degassing is typically achieved by bubbling an inert gas (N₂ or Ar) through the solution for 20-30 minutes.

Caption: General experimental workflow for photochemical ring expansion reactions.

Protocol 1: Synthesis of 5-Phenyl-2(5H)-furanone via Intramolecular Cyclization

This protocol details the conversion of 3-phenylcyclobutenone to 5-phenyl-2(5H)-furanone. The reaction proceeds via the vinylketene intermediate, which undergoes a 4π-electrocyclization in an aprotic solvent.

Parameter	Recommended Condition	Rationale (The Scientist's Corner)
Substrate Conc.	0.01 - 0.05 M	Higher concentrations can lead to dimerization or polymerization side reactions.
Solvent	Acetonitrile (MeCN)	Aprotic and polar enough to dissolve the substrate, with good UV transparency.
Wavelength	300 - 350 nm	Corresponds to the n→π* transition of the cyclobutenone carbonyl group.
Temperature	15 - 25 °C	Cooling is recommended to prevent potential thermal side reactions of the ketene.
Reaction Time	2 - 8 hours	Monitor by TLC until starting material is consumed. Over-irradiation can lead to product degradation.

Step-by-Step Methodology:

• Preparation: Dissolve 3-phenylcyclobutenone (1.0 mmol, 144.2 mg) in 50 mL of dry acetonitrile in a quartz reaction vessel equipped with a magnetic stir bar.

• Degassing: Seal the vessel with a septum and bubble dry nitrogen gas through the solution for 30 minutes.

• Irradiation: Place the vessel in a photoreactor equipped with a cooling system set to 20 °C. Irradiate the stirred solution using a medium-pressure mercury lamp with a Pyrex filter or with 350 nm LEDs.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) using a 4:1 hexanes:ethyl acetate eluent system. The product, 5-phenyl-2(5H)-furanone, will have a different Rf value than the starting material.

• Work-up: Once the starting material is consumed (as judged by TLC), turn off the lamp. Remove the solvent from the reaction mixture under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure furanone product.[7][8][9]

Protocol 2: Synthesis of Methyl 4-oxo-4-phenylbut-2-enoate via Intermolecular Trapping

This protocol describes the trapping of the photochemically generated vinylketene with an alcohol nucleophile, in this case, methanol, to yield a γ-keto ester. This demonstrates the utility of this method for accessing linear, functionalized molecules.

Parameter	Recommended Condition	Rationale (The Scientist's Corner)
Substrate Conc.	0.01 M	A dilute solution is used to favor the intermolecular trapping over intramolecular cyclization or dimerization.
Solvent	Methanol (MeOH)	Acts as both the solvent and the nucleophilic trapping agent.[1]
Wavelength	300 - 350 nm	As with Protocol 1, this wavelength targets the desired electronic transition of the substrate.
Temperature	15 - 25 °C	Maintains reaction control and minimizes potential side reactions.
Reaction Time	4 - 12 hours	Generally slower than cyclization; monitor by TLC or GC-MS.

Step-by-Step Methodology:

• Preparation: Dissolve 3-phenylcyclobutenone (1.0 mmol, 144.2 mg) in 100 mL of dry methanol in a quartz reaction vessel with a magnetic stir bar.

• Degassing: Seal the vessel and degas the solution with a steady stream of dry nitrogen for 30 minutes.

• Irradiation: Irradiate the stirred solution in a photoreactor at 20 °C using a medium-pressure mercury lamp with a Pyrex filter.

• Monitoring: Follow the disappearance of the starting material using TLC or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, concentrate the solution in vacuo to remove the methanol.

• Purification: Purify the crude product via flash column chromatography on silica gel using a hexanes/ethyl acetate eluent system to isolate the target γ-keto ester.

Characterization of Products

The successful synthesis of the target compounds can be confirmed using standard analytical techniques:

• 5-Phenyl-2(5H)-furanone:

  • ¹H NMR: Expect characteristic signals for the phenyl protons, as well as signals for the vinyl and methine protons of the furanone ring.

  • ¹³C NMR: The carbonyl carbon should appear around 170-175 ppm.

  • IR Spectroscopy: A strong absorption band around 1750-1780 cm⁻¹ is indicative of the α,β-unsaturated γ-lactone carbonyl group.

• Methyl 4-oxo-4-phenylbut-2-enoate:

  • ¹H NMR: Look for signals corresponding to the phenyl group, the two vinyl protons (which will likely be a doublet of doublets system), and a singlet for the methyl ester protons.

  • IR Spectroscopy: Expect two distinct carbonyl stretches: one for the ketone (~1685 cm⁻¹) and one for the α,β-unsaturated ester (~1720 cm⁻¹).

Conclusion and Outlook

The photochemical ring expansion of 3-phenylcyclobutenone is a robust and versatile strategy for the synthesis of valuable molecular scaffolds. By understanding the central role of the vinylketene intermediate, chemists can direct the reaction pathway towards either intramolecular cyclization to form furanones or intermolecular trapping to generate functionalized linear systems. The protocols provided herein serve as a validated starting point for researchers looking to explore the rich synthetic potential of strained-ring photochemistry. Further exploration could involve using different nucleophiles for trapping, such as amines or thiols, or employing chiral catalysts to achieve enantioselective transformations.

References

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• Molecules, 2019.

• Journal of Chemical Education, 2016.

• Journal of Heterocyclic Chemistry, 2015.

• [Synthesis of polysubstituted cyclobutanes through a photoredox strain-release/[3][3]-rearrangement cascade.]([Link]) Chemical Science, 2024.

• Journal of Medicinal Chemistry, 2001.

• Canadian Journal of Chemistry, 1995.

• Phosphorus, Sulfur, and Silicon and the Related Elements, 2015.

• Chemical Communications, 2024.

• Organic Chemistry Portal, N/A.

• Molecules, 2011.

• Beilstein Journal of Organic Chemistry, 2012.

• Chemical Physics Letters, 2000.

• ChemRxiv, 2025.

• American Chemical Society, N/A.

Sources

• 1. Cyclobutenones and Benzocyclobutenones: Versatile Synthons in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An Efficient Flow‐Photochemical Synthesis of 5H‐Furanones Leads to an Understanding of Torquoselectivity in Cyclobutenone Rearrangements - ePrints Soton [eprints.soton.ac.uk]
• 4. An efficient flow-photochemical synthesis of 5H-furanones leads to an understanding of torquoselectivity in cyclobutenone rearrangements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Laser flash photolysis of 3-phenylcyclopent-2-enone: absorption spectrum and reactivity of its triplet excited state - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. 3-Phenyl-5-acyloxymethyl-2H,5H-furan-2-ones: synthesis and biological activity of a novel group of potential antifungal drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Highly Substituted Phenol Synthesis via 3-Phenylcyclobutenone Benzannulation

Introduction & Scientific Rationale

The synthesis of highly substituted, sterically hindered phenols is a critical bottleneck in the development of complex pharmaceuticals, agrochemicals, and natural products (e.g., mycophenolic acid and parvaquone). Traditional electrophilic aromatic substitution (EAS) often fails to achieve precise regiocontrol in multisubstituted arenas due to competing directing effects.

To circumvent these limitations, the Danheiser Benzannulation provides a robust, regiocontrolled pericyclic cascade strategy. By utilizing 3-phenylcyclobutenone as a versatile vinylketene precursor, chemists can construct heavily functionalized aromatic rings from acyclic components. As an application scientist, understanding the thermodynamic drivers and mechanistic causality of this reaction is essential for optimizing yields and translating this chemistry from bench-scale to process-scale drug development.

Mechanistic Causality & Pathway Analysis

The transformation of 3-phenylcyclobutenone into a highly substituted phenol is not a single reaction, but a precisely orchestrated cascade of four pericyclic events . Understanding the causality of each step is critical for rational substrate design:

• Thermal 4π-Electrocyclic Ring Opening: Upon heating (>80 °C), the strained cyclobutenone ring opens to generate a highly reactive vinylketene intermediate. Causality: The outward conrotatory rotation of the phenyl group at the C3 position stabilizes the transition state. The high-lying electron-donor orbital of the phenyl ring mixes with the low-lying σ* (LUMO) of the breaking C-C bond, significantly lowering the activation energy .

• Regiospecific [2+2] Cycloaddition: The transient vinylketene reacts with an electron-rich alkyne (e.g., a siloxyalkyne or ynamide). Causality: The electron-rich alkyne acts as a nucleophile, attacking the highly electrophilic central sp-hybridized carbon of the ketene. This electronic polarization dictates the absolute regiochemistry of the final phenol.

• Retro-4π Electrocyclic Ring Opening: The resulting 4-vinylcyclobutenone is highly strained and immediately undergoes a second ring opening to form a dienylketene.

• 6π-Electrocyclic Ring Closure & Tautomerization: The dienylketene undergoes a favorable, exothermic 6π-electrocyclization to a cyclohexadienone, which rapidly tautomerizes to re-establish aromaticity, yielding the stable phenol.

Mechanistic cascade of the Danheiser benzannulation from 3-phenylcyclobutenone to phenol.

Reaction Modalities: Thermal vs. Catalytic

While the thermal Danheiser cascade is highly effective for robust substrates, thermally labile functional groups may degrade at the elevated temperatures required for the initial ring opening. To address this, Huffman and Liebeskind developed a Nickel(0)-catalyzed variant .

Causality of Catalysis: Instead of relying on thermal energy to break the cyclobutenone ring, Ni(0) undergoes oxidative addition directly into the strained C-C bond at room temperature. Subsequent alkyne insertion and reductive elimination yield the phenol, allowing the reaction to proceed under exceptionally mild conditions.

Table 1: Comparison of Benzannulation Modalities

Parameter	Thermal Cascade (Danheiser)	Ni(0)-Catalyzed (Liebeskind)
Catalyst	None (Thermal Activation)	Ni(COD)₂ (10-20 mol%)
Temperature	80 °C – 110 °C	25 °C – 50 °C
Alkyne Scope	Electron-rich (Siloxyalkynes, Ynamides)	Broad (Internal, Terminal, Electron-neutral)
Primary Mechanism	Pericyclic Cascade (Electrocyclization)	Organometallic (Oxidative Addition/Insertion)
Regioselectivity	Dictated strictly by alkyne polarization	Dictated by steric/electronic coordination to Ni

Experimental Workflow & Protocols

Standard experimental workflow for the thermal benzannulation of 3-phenylcyclobutenone.

Protocol A: Thermal Danheiser Benzannulation (Self-Validating System)

Target: Synthesis of a silyl-protected resorcinol derivative.

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon. Add 3-phenylcyclobutenone (1.0 equiv, 1.0 mmol).

• Solvent Addition: Dissolve the substrate in anhydrous toluene (5.0 mL, 0.2 M).

  • Causality: Toluene’s boiling point (~110 °C) perfectly matches the thermal energy required to overcome the activation barrier for the 4π-electrocyclic ring opening without causing substrate charring.

• Alkyne Addition: Add 1-(triisopropylsiloxy)-1-propyne (1.5 equiv, 1.5 mmol) via syringe.

  • Causality: An excess of the electron-rich alkyne ensures immediate trapping of the transient vinylketene, preventing undesired ketene dimerization side-reactions.

• Thermal Activation: Heat the reaction mixture to reflux (100 °C) for 6 hours.

• In-Process Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The starting 3-phenylcyclobutenone is UV-active and typically elutes at Rf ~0.4. The successful formation of the phenol product is validated by the appearance of a highly polar, strongly UV-active spot (Rf ~0.2) that stains deep brown/purple when treated with phosphomolybdic acid (PMA) stain and heated.

• Workup: Cool to room temperature, concentrate under reduced pressure, and purify via flash column chromatography (silica gel, gradient elution hexanes to 8:2 hexanes/EtOAc).

Protocol B: Nickel(0)-Catalyzed Benzannulation (Mild Conditions)

Target: Synthesis of highly substituted phenols from electron-neutral alkynes.

• Catalyst Preparation: Inside an argon-filled glovebox, dissolve Ni(COD)₂ (0.1 equiv, 0.1 mmol) in anhydrous, degassed THF (2.0 mL).

  • Causality: Ni(COD)₂ is highly susceptible to oxidation. Glovebox preparation ensures the Ni(0) species remains active for the critical oxidative addition step.

• Reaction Assembly: Add 3-phenylcyclobutenone (1.0 equiv, 1.0 mmol) and the target internal alkyne (1.2 equiv, 1.2 mmol) to the catalyst solution.

• In-Process Validation Check: The initial Ni(COD)₂ solution should be bright yellow. Upon addition of the cyclobutenone, a rapid color shift to deep red/brown must be observed. This visual cue validates successful oxidative addition and the formation of the active nickelacycle intermediate.

• Incubation: Seal the vessel, remove it from the glovebox, and stir at 40 °C for 12 hours.

• Quenching & Workup: Expose the reaction to air for 15 minutes to deliberately oxidize and deactivate the nickel catalyst. Filter the crude mixture through a short pad of Celite (eluting with EtOAc) to remove metal salts, concentrate, and purify via chromatography.

Quantitative Data & Substrate Scope

The choice of alkyne heavily influences both the yield and the regiochemical purity of the final phenol. As summarized below, ynamides and siloxyalkynes are vastly superior to ynamines. Causality: Highly nucleophilic N,N-dimethyl ynamines often trigger a competing carbonyl addition via a zwitterionic intermediate, yielding allene byproducts. Ynamides, being less nucleophilic due to the electron-withdrawing amide group, strictly enforce the concerted [2+2] cycloaddition pathway .

Table 2: Quantitative Yields and Regioselectivity by Alkyne Class

Substrate (Alkyne Type)	Method	Temp (°C)	Time (h)	Yield (%)	Regioselectivity
Triisopropylsiloxyalkyne	Thermal	100	6	78 - 85	>95:5
Ynamide (N-Tosyl)	Thermal	100	8	80 - 88	>95:5
N,N-Dimethyl ynamine	Thermal	80	4	60 - 70	Moderate (Allene byproducts)
Internal Alkyne (Dialkyl)	Ni(0)-Catalyzed	40	12	75 - 82	Single Regioisomer

References

• Danheiser, R. L., & Gee, S. K. (1984). A regiocontrolled annulation approach to highly substituted aromatic compounds. Journal of the American Chemical Society. URL:[Link]

• Dong, et al. (2015). Cyclobutenones and Benzocyclobutenones: Versatile Synthons in Organic Synthesis. National Center for Biotechnology Information (PMC). URL:[Link]

• Huffman, M. A., & Liebeskind, L. S. (1990). Nickel(0)-catalyzed synthesis of substituted phenols from cyclobutenones and alkynes. Journal of the American Chemical Society. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-Phenylcyclobutenone Synthesis

Welcome to the Technical Support Center for 3-phenylcyclobutenone synthesis. As a highly strained four-membered ring system, 3-phenylcyclobutenone is a versatile building block in drug development and complex organic synthesis. However, its synthesis is notoriously prone to low yields due to competitive side reactions, intermediate dimerization, and ring-opening degradation.

As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we explore the mechanistic causality behind yield losses and provide a self-validating, field-proven methodology to ensure reproducible success in your laboratory.

Section 1: Mechanistic Workflow & Yield Bottlenecks

Understanding the kinetic and thermodynamic traps in your synthetic pathway is the first step to optimizing yield. The standard two-step synthesis involves a [2+2] cycloaddition followed by reductive dechlorination, each with specific failure points.

Fig 1. Mechanistic workflow of 3-phenylcyclobutenone synthesis highlighting yield loss pathways.

Section 2: Troubleshooting Guide & FAQs

Q1: My [2+2] cycloaddition yield for the 4,4-dichloro-3-phenylcyclobutenone intermediate is consistently below 40%. What is causing the loss of dichloroketene? Expert Insight: The primary cause of low yield in this step is the dimerization or polymerization of the highly reactive dichloroketene intermediate. Dichloroketene is generated in situ (typically from trichloroacetyl chloride and zinc). If the local concentration of the ketene exceeds the rate at which it can undergo the [2+2] cycloaddition with phenylacetylene, it will rapidly self-react. Causality & Solution: To kinetically favor the bimolecular cycloaddition over dimerization, you must maintain an extremely low steady-state concentration of dichloroketene. Use a syringe pump to add the trichloroacetyl chloride slowly (over 2 to 4 hours) into a vigorously stirred suspension of activated zinc containing an excess of phenylacetylene (1.5 to 2.0 equivalents).

Q2: During purification or storage, my cyclobutenone degrades into a complex mixture. Why is it so unstable? Expert Insight: Cyclobutenones possess immense ring strain and are highly susceptible to electrocyclic ring opening. Under thermal or photochemical conditions, 4,4-dichloro-3-phenylcyclobutenone undergoes a retro-4π-electrocyclization to form highly reactive vinyl ketenes (1)[1]. Furthermore, nucleophiles (such as hydroxide ions from basic aqueous workups) can attack the carbonyl carbon. This 1,2-addition initiates a ring cleavage that converts the cyclobutenone into acyclic carboxylic acid derivatives (2)[2]. Causality & Solution:

• Thermal/Photochemical: Keep water bath temperatures strictly below 35°C during rotary evaporation. Store the purified product in amber vials at -20°C under an inert argon atmosphere to prevent photochemically induced Wolff-type rearrangements.

• Chemical: Strictly avoid basic conditions during workup. Use saturated NH₄Cl or mild acidic washes instead of NaHCO₃ or NaOH.

Q3: The reductive dechlorination step using Zn/AcOH is giving me a mixture of the desired 3-phenylcyclobutenone and over-reduced cyclobutanols. How do I stop the reaction at the enone? Expert Insight: Zinc dust in acetic acid is the standard reductant for removing the gem-dichloro group. However, the thermodynamic driving force for complete reduction is high. Prolonged exposure or overly active zinc will reduce the conjugated C=C double bond or the carbonyl group, leading to saturated cyclobutanones or cyclobutanols. Causality & Solution: The kinetics of the dechlorination must be tightly controlled. A highly effective, field-proven alternative is to use a Zinc-Silver (Zn-Ag) couple in the presence of N,N,N',N'-tetramethylethylenediamine (TMEDA) and acetic acid (3)[3]. TMEDA acts as a mild ligand that modulates the reducing power of the metal surface, effectively halting the reduction at the cyclobutenone stage.

Section 3: Standard Optimized Protocol

This protocol is designed as a self-validating system. Do not proceed to subsequent steps unless the validation checks are met.

Phase 1: [2+2] Cycloaddition (Synthesis of 4,4-dichloro-3-phenylcyclobutenone)

• Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with an argon inlet, a reflux condenser, and a syringe pump.

• Reagent Loading: Add activated zinc dust (3.0 equiv) and anhydrous diethyl ether (100 mL). Stir vigorously. Add phenylacetylene (1.5 equiv).

• Ketene Generation: Dissolve trichloroacetyl chloride (1.2 equiv) in 20 mL of anhydrous diethyl ether. Load this into a gas-tight syringe.

• Controlled Addition: Using the syringe pump, add the trichloroacetyl chloride solution dropwise over exactly 3 hours at room temperature.

  • Validation Check: The solution should gently reflux due to the exothermic ketene generation. If it boils vigorously, the local concentration of ketene is too high; reduce the addition rate immediately.

• Workup: Filter the unreacted zinc through a pad of Celite. Wash the filtrate with water and brine (strictly avoid basic washes). Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure (Water bath <35°C).

Phase 2: Reductive Dechlorination

• Reagent Loading: Dissolve the crude 4,4-dichloro-3-phenylcyclobutenone in glacial acetic acid to achieve a 0.2 M concentration.

• Moderated Reduction: Add TMEDA (2.5 equiv) and stir for 5 minutes.

• Dechlorination: Add freshly prepared Zn-Ag couple (2.5 equiv) in one portion. Stir at room temperature.

• Monitoring: Monitor strictly by TLC (Hexanes/EtOAc 9:1). The reaction is typically complete within 15-30 minutes.

  • Validation Check: The complete disappearance of the higher R_f dichloro-intermediate confirms completion. Do not let the reaction run past this point.

• Quenching & Purification: Filter immediately through Celite to halt the reduction. Dilute with diethyl ether, wash carefully with water until the acetic acid is removed, dry, and purify via flash column chromatography (silica gel, deactivated with 1% Et₃N if necessary to prevent acid-catalyzed silica degradation).

Section 4: Quantitative Data & Yield Optimization

The table below summarizes the quantitative impact of specific reaction parameters on the isolated yield, validating the causality discussed in the troubleshooting section.

Reaction Parameter	Condition Tested	Primary Impurity / Issue	Isolated Yield (%)
[2+2] Addition Rate	Rapid addition (10 mins)	Dichloroketene dimers	15 - 25%
[2+2] Addition Rate	Syringe pump (3 hours)	Trace dimers	75 - 82%
Workup (Step 1)	Sat. NaHCO₃ wash	Ring-opened acyclic acids	< 30%
Workup (Step 1)	Water / Brine wash	None	80%
Dechlorination	Zn dust, AcOH (2 hours)	Cyclobutanol (over-reduction)	40 - 50%
Dechlorination	Zn-Ag couple, TMEDA, AcOH	None	85 - 90%

References

• Source: PMC (nih.gov)
• Title: Synthesis of indoles via a tandem benzannulation-cyclization strategy Source: DSpace@MIT URL
• Title: Product Class 13: Alkenylketenes Source: Thieme E-Journals URL

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Cyclobutenones and Benzocyclobutenones: Versatile Synthons in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.mit.edu [dspace.mit.edu]

Technical Support Center: 3-Phenylcyclobutenone Ring Opening &amp; Vinylketene Stabilization

Welcome to the Technical Support Center for cyclobutenone chemistry. The thermal or photochemical 4π-electrocyclic ring opening of 3-phenylcyclobutenone yields phenylvinylketene, a highly reactive intermediate[1]. While this intermediate is a powerful synthon for [2+2] cycloadditions, benzannulations, and nucleophilic trapping, its high electrophilicity makes it exceptionally prone to rapid polymerization and dimerization[2].

This guide provides mechanistic troubleshooting, quantitative parameters, and self-validating protocols to ensure successful trapping and prevent polymeric degradation.

Troubleshooting Guides & FAQs

Q1: Why does my 3-phenylcyclobutenone reaction mixture turn into an intractable tar upon heating above 80 °C? Causality: Heating 3-phenylcyclobutenone provides the activation energy required for the 4π-electrocyclic ring opening, reversibly generating phenylvinylketene[1]. Vinylketenes possess a highly electrophilic central ketene carbon. Without an immediate, highly reactive trapping agent (such as an electron-rich alkyne, olefin, or nucleophile) in the reaction matrix, the vinylketenes undergo rapid intermolecular self-reaction. This bimolecular dimerization/polymerization outcompetes the unimolecular ring closure, leading to tar formation[2].

Q2: I added a dienophile to the batch, but I still see significant baseline streaking on my TLC and low yields. How can I kinetically favor the trapping reaction? Causality: The rate of polymerization ( kpoly​ ) is highly dependent on the concentration of the vinylketene. If you heat the entire batch of 3-phenylcyclobutenone at once, the rapid generation of vinylketene creates a high steady-state concentration, accelerating self-reaction. Solution: You must manipulate the kinetics by artificially lowering the instantaneous concentration of the ketene. Implement a continuous flow setup or a syringe-pump batch addition where the cyclobutenone is added dropwise into a refluxing solution containing a large stoichiometric excess of the trapping agent. This ensures the ketene is trapped the moment it is generated.

Q3: Does the choice of solvent influence the reversibility or degradation of the intermediate? Causality: Yes. The electrocyclic ring opening is a reversible equilibrium[3]. If you use a non-nucleophilic solvent (e.g., toluene or cyclohexane) without a trapping agent, the system cycles between the cyclobutenone and the vinylketene until thermal degradation occurs. If you use a nucleophilic solvent (e.g., methanol or ethanol), the solvent itself acts as the trapping agent, intercepting the ketene to form an ester[1].

Quantitative Data: Reaction Conditions vs. Trapping Efficiency

Reaction Condition	Trapping Agent (Equivalents)	Ketene Steady-State Concentration	Primary Mechanistic Outcome	Typical Yield of Trapped Product
Batch Heating (Toluene, 100 °C)	None (0 eq)	High	Polymerization / Dimerization	< 5%
Batch Heating (Toluene, 100 °C)	Electron-rich alkyne (1.1 eq)	Moderate	Competing Trapping & Polymerization	30 - 45%
Syringe-Pump Addition (Toluene, 100 °C)	Electron-rich alkyne (3.0 eq)	Very Low	[2+2] Cycloaddition (Benzannulation)	85 - 95%
Batch Heating (Ethanol, Reflux)	Ethanol (Solvent, >50 eq)	Low	Nucleophilic Addition (Esterification)	70 - 85%
Photochemical (UV, 350 nm)	TFA / TMSCl (Excess)	Moderate	6π-Electrocyclization / Acid Trapping	65 - 80%

Mechanistic Workflow

Reaction pathway logic: Phenylvinylketene trapping vs. polymerization.

Standard Operating Procedure: Self-Validating In Situ Trapping

To completely suppress polymerization, use the following syringe-pump mediated protocol for the thermal ring opening of 3-phenylcyclobutenone.

Step 1: Preparation of the Trapping Bath

• Action: In a rigorously dried, argon-flushed round-bottom flask, dissolve the trapping agent (e.g., an electron-rich ynamine or alkyne, 3.0 equivalents) in anhydrous toluene (0.05 M relative to the final theoretical product). Heat the solution to a gentle reflux (~110 °C).

• Causality: A high concentration of the trapping agent at the reaction temperature ensures that the pseudo-first-order trapping rate heavily outcompetes the bimolecular ketene polymerization rate.

Step 2: Syringe-Pump Addition of the Precursor

• Action: Dissolve 3-phenylcyclobutenone (1.0 equivalent) in anhydrous toluene to create a 0.1 M solution. Load this into a gas-tight syringe. Using a syringe pump, add the solution to the refluxing trapping bath at a rate of 0.05 mL/min.

• Self-Validation Check (Visual): Monitor the color of the reaction mixture. Phenylvinylketene exhibits a transient yellow/orange hue. A pale, dissipating yellow indicates a safe, low steady-state concentration. If the solution begins to turn dark brown or opaque, the addition rate is too fast, and polymerization is occurring. Immediately pause the pump until the color lightens.

Step 3: In-Process Chromatographic Monitoring

• Action: 30 minutes after the addition is complete, withdraw a 50 µL aliquot, quench in hexanes, and perform Thin Layer Chromatography (TLC).

• Self-Validation Check (Analytical): Spot against the pure 3-phenylcyclobutenone reference. The complete disappearance of the UV-active starting material spot and the appearance of a single, clean product spot confirms successful in situ trapping. The absence of a dark baseline streak validates that polymerization was successfully prevented.

Step 4: Quenching and Isolation

• Action: Cool the reaction mixture to room temperature rapidly using an ice bath to freeze any remaining equilibrium[3]. Concentrate under reduced pressure and purify via flash column chromatography.

References

• Source: nih.
• Source: researchgate.
• Source: nih.

Sources

• 1. Cyclobutenones and Benzocyclobutenones: Versatile Synthons in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biphenyl Cyclobutenone Photoelectrocyclizations - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Thermal Cleavage of 3-Phenylcyclobutenone: A Technical Support Guide

For researchers, chemists, and professionals in drug development, the thermal cleavage of 3-phenylcyclobutenone is a critical step in accessing highly reactive vinylketene intermediates. These intermediates are pivotal for a range of subsequent chemical transformations. However, optimizing this electrocyclic ring-opening reaction to achieve high yield and purity can be challenging. This technical support guide provides a comprehensive resource in a question-and-answer format to address common issues encountered during this process, ensuring both scientific integrity and practical, field-proven insights.

Troubleshooting Guide

This section addresses specific problems that may arise during the thermal cleavage of 3-phenylcyclobutenone, offering step-by-step solutions and the scientific reasoning behind them.

Question 1: My reaction is showing low or no conversion of 3-phenylcyclobutenone. What are the likely causes and how can I fix it?

Answer:

Low or no conversion is a common issue that can typically be traced back to two primary factors: insufficient thermal energy or suboptimal reaction time.

• Inadequate Temperature: The thermal cleavage of 3-phenylcyclobutenone is a pericyclic reaction that requires a specific activation energy to proceed efficiently. Based on studies of analogous compounds like 3-methyl-3-phenylcyclobutene, a suitable temperature range to start with is 120-180 °C in the gas phase or in a high-boiling solvent.[1] If you are operating at the lower end of this range, or your experimental setup has poor heat transfer, the reaction may be sluggish.

  • Troubleshooting Steps:

    • Verify Temperature: Ensure your reaction vessel is reaching the target temperature. Use a calibrated thermometer or thermocouple placed directly in the heating mantle or oil bath.

    • Incremental Temperature Increase: Gradually increase the reaction temperature in 10-20 °C increments. Monitor the reaction progress at each new temperature point.

    • Solvent Choice: If you are running the reaction in a solvent, ensure it has a sufficiently high boiling point to reach the required temperature. Solvents like toluene, xylenes, or dimethylformamide (DMF) are often suitable.

• Insufficient Reaction Time: Like any chemical reaction, the thermal cleavage of 3-phenylcyclobutenone requires time to reach completion.

  • Troubleshooting Steps:

    • Time-Course Study: Run a small-scale reaction and take aliquots at regular intervals (e.g., every 30-60 minutes) to monitor the disappearance of the starting material and the appearance of the product by a suitable analytical method (see Question 4). This will help you determine the optimal reaction time for your specific conditions.

Question 2: I am observing the formation of multiple products, leading to a low yield of the desired vinylketene. What are the potential side reactions and how can I suppress them?

Answer:

The formation of byproducts is often due to the high reactivity of the vinylketene intermediate. Common side reactions include subsequent electrocyclization, polymerization, and decomposition.

• 6π-Electrocyclization: The vinylketene product can undergo a subsequent 6π-electrocyclization reaction, especially at elevated temperatures, to form a substituted phenol.

  • Mitigation Strategy: This side reaction is also thermally driven. Therefore, using the lowest possible temperature that still allows for efficient cleavage of the cyclobutenone is key. An in-situ trapping experiment, where a reactive partner for the vinylketene (e.g., a dienophile for a Diels-Alder reaction) is present in the reaction mixture, can also prevent this subsequent cyclization.

• Polymerization: Vinylketenes are prone to polymerization, especially at high concentrations and temperatures.

  • Mitigation Strategy:

    • High Dilution: Running the reaction at a lower concentration can disfavor intermolecular reactions like polymerization.

    • In-situ Trapping: As mentioned above, trapping the vinylketene as it is formed is a highly effective strategy to prevent polymerization.

• Decomposition: At very high temperatures, both the starting material and the product can decompose, leading to a complex mixture of unidentified products.

  • Mitigation Strategy: Avoid excessive heating. Stick to the recommended temperature range and optimize for the lowest effective temperature.

The following diagram illustrates the main reaction and potential side pathways:

Caption: Reaction pathways for the thermal cleavage of 3-phenylcyclobutenone.

Question 3: How does my choice of solvent affect the reaction?

Answer:

The choice of solvent can influence both the reaction rate and the product distribution. While gas-phase thermolysis is an option, solution-phase reactions are more common in a laboratory setting.

• Polarity: The polarity of the solvent can influence the torquoselectivity of the ring-opening reaction, which determines the stereochemistry of the resulting vinylketene. For 3-substituted cyclobutenes, solvent effects on torquoselectivity have been noted, with more polar solvents potentially favoring different transition states.[2]

• Boiling Point: As discussed in Question 1, the solvent must have a boiling point that allows the reaction to be heated to the required temperature.

• Reactivity: The solvent should be inert under the reaction conditions. Protic solvents like alcohols are generally not suitable as they can react with the vinylketene intermediate.

Solvent	Boiling Point (°C)	Polarity	Considerations
Toluene	111	Low	Common choice, inert.
Xylenes	~140	Low	Higher boiling point than toluene.
DMF	153	High	High boiling point, polar aprotic.
DMSO	189	High	High boiling point, very polar aprotic. Can promote subsequent reactions.

Recommendation: Start with a non-polar, high-boiling solvent like toluene or xylenes. If solubility is an issue or you wish to explore solvent effects on stereoselectivity, a polar aprotic solvent like DMF could be considered.

Question 4: What are the best methods for monitoring the reaction progress?

Answer:

Monitoring the reaction is crucial for determining the optimal reaction time and preventing the formation of byproducts from overheating or prolonged reaction times.

• Thin Layer Chromatography (TLC): TLC is a quick and convenient method for qualitative monitoring.

  • Protocol:

    • Spot a small aliquot of the reaction mixture on a silica gel TLC plate alongside a spot of the 3-phenylcyclobutenone starting material.

    • Develop the plate in a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate; start with a 9:1 or 4:1 ratio and adjust as needed).

    • Visualize the spots under UV light. The disappearance of the starting material spot and the appearance of a new spot (for the vinylketene or its trapped product) will indicate reaction progress.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for both monitoring the reaction and identifying products and byproducts.

  • Protocol:

    • Quench a small aliquot of the reaction mixture (e.g., by diluting with a cold solvent).

    • Inject the sample into the GC-MS.

    • The disappearance of the peak corresponding to the starting material and the appearance of new peaks will indicate reaction progress. The mass spectra of the new peaks can help in identifying the vinylketene product and any byproducts.

• High-Temperature NMR Spectroscopy: If available, in-situ high-temperature NMR can provide real-time quantitative data on the conversion of starting material to product.

Question 5: I am having trouble isolating the vinylketene product. It seems to be unstable. What is the best work-up and purification procedure?

Answer:

Vinylketenes are indeed highly reactive and can be challenging to isolate. The best approach often involves in-situ trapping.

• In-situ Trapping: This is the most common and effective strategy. By including a trapping agent in the reaction mixture, the vinylketene is converted to a more stable product as it is formed.

  • Examples of Trapping Agents:

    • Dienophiles (for Diels-Alder reactions): Maleic anhydride, N-phenylmaleimide, or electron-deficient alkenes.

    • Nucleophiles: Alcohols or amines can be used to trap the vinylketene as an ester or amide, respectively. However, be mindful that these can also react with the starting material under certain conditions.

• Direct Isolation (for thermally stable vinylketenes): If direct isolation is necessary and the vinylketene is sufficiently stable, the following precautions should be taken:

  • Work-up:

    • Cool the reaction mixture to room temperature promptly.

    • Remove the solvent under reduced pressure at low temperature (e.g., using a rotary evaporator with a cold water bath).

  • Purification:

    • Flash Column Chromatography: Use a silica gel column and a non-polar eluent system (e.g., hexanes/ethyl acetate). Keep the column cold if possible and work quickly to minimize decomposition on the silica.

    • Distillation/Sublimation: For volatile and thermally stable vinylketenes, Kugelrohr distillation or sublimation under high vacuum can be effective purification methods.

Frequently Asked Questions (FAQs)

What is the underlying mechanism of the thermal cleavage of 3-phenylcyclobutenone?

The thermal cleavage of 3-phenylcyclobutenone is a 4π-electrocyclic ring-opening reaction. According to the Woodward-Hoffmann rules, this process occurs in a conrotatory fashion under thermal conditions. This means that the substituents at the breaking carbon-carbon single bond rotate in the same direction (both clockwise or both counterclockwise) as the bond cleaves.

Caption: Mechanism of the 4π-electrocyclic ring opening of 3-phenylcyclobutenone.

What is the expected stereochemistry of the resulting vinylketene?

The stereochemistry of the vinylketene is determined by the torquoselectivity of the conrotatory ring-opening. This refers to the preference for one conrotatory pathway over the other. The phenyl group at the 3-position is considered an electron-donating group in the context of this reaction. Generally, electron-donating groups at this position prefer to rotate "outward" to minimize steric interactions and for favorable orbital overlap in the transition state. This would lead to the formation of the (E)-vinylketene.

How do substituents on the phenyl ring affect the reaction?

Substituents on the phenyl ring can influence the reaction rate by altering the electronic properties of the aryl group.

• Electron-Donating Groups (e.g., -OCH₃, -CH₃): These groups can increase the electron density of the phenyl ring, which can stabilize the transition state and potentially lower the required reaction temperature.

• Electron-Withdrawing Groups (e.g., -NO₂, -CN): These groups decrease the electron density of the phenyl ring, which may destabilize the transition state and require higher temperatures for the reaction to proceed efficiently.[3]

A systematic study of the effect of different substituents on the reaction rate can be valuable for optimizing conditions for a specific substrate.

Experimental Protocols

General Protocol for the Thermal Cleavage of 3-Phenylcyclobutenone and In-situ Trapping

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 3-phenylcyclobutenone (1.0 eq) and the trapping agent (1.1-1.5 eq).

• Solvent Addition: Add a suitable high-boiling, anhydrous solvent (e.g., toluene or xylenes) to achieve a desired concentration (e.g., 0.1 M).

• Inert Atmosphere: Purge the flask with nitrogen for 10-15 minutes.

• Heating: Heat the reaction mixture to the desired temperature (e.g., 120-180 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS as described in the Troubleshooting Guide.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the resulting trapped product by flash column chromatography on silica gel using an appropriate eluent system.

Sources

• 1. The thermal ring opening of 3,3-disubstituted cyclobutenes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. longdom.org [longdom.org]

Technical Support Center: Troubleshooting Cyclobutenone Cycloadditions

Welcome to the advanced support center for cyclobutenone cycloadditions. Cyclobutenones are highly versatile synthons utilized in Danheiser benzannulations, Diels-Alder reactions, and asymmetric catalytic cycloadditions. However, their intrinsic ring strain and the high reactivity of their transient intermediates (such as vinylketenes) often lead to low conversion rates, polymerization, or unwanted side reactions.

This guide provides causal troubleshooting, validated protocols, and mechanistic insights to help researchers and drug development professionals optimize their reaction yields.

Mechanistic Workflow & Troubleshooting Logic

Understanding the activation pathway of cyclobutenones is critical for diagnosing low conversion rates. The diagram below illustrates the standard reaction logic and identifies primary failure points where conversion typically stalls.

Mechanistic workflow and common failure points in cyclobutenone cycloadditions.

Troubleshooting Guide & FAQs

Q1: My Danheiser benzannulation is stalling at 40% conversion, and I am recovering unreacted cyclobutenone. How do I push the reaction to completion? Causality & Solution: The Danheiser benzannulation relies on a reversible 4π-electrocyclic ring opening of the cyclobutenone to generate a transient vinylketene intermediate. If the temperature is too low, the thermodynamic equilibrium heavily favors the closed cyclobutenone form, starving the subsequent [2+2] cycloaddition of its reactive partner [1].

• Action: Ensure the reaction is heated to at least 80–160 °C in a high-boiling solvent like toluene or xylenes. If prolonged thermal activation degrades your specific substrate, switch to microwave irradiation (e.g., 150 °C for 10-30 mins), which rapidly drives the electrocyclic cleavage.

• Self-Validating Check: Monitor the disappearance of the cyclobutenone carbonyl stretch (~1760 cm⁻¹) via in situ IR spectroscopy. If the peak remains static after 1 hour, the activation energy for ring-opening has not been met.

Q2: I am observing a complex mixture of polymeric material and low yields of the desired [4+2] cycloadduct when using unsubstituted cyclobutenone as a dienophile. What is going wrong? Causality & Solution: Unsubstituted cyclobutenone is an exceptionally reactive dienophile due to the favorable rehybridization of two highly strained sp² carbons in the transition state. However, this same strain makes it highly prone to auto-polymerization and dimerization, especially when stored neat or reacted at elevated temperatures without a sufficient excess of the trapping diene [2].

• Action: Store the parent cyclobutenone as a dilute solution in chloroform at low temperatures. Run the Diels-Alder cycloaddition at lower temperatures (-30 °C to 25 °C) using a large excess of the diene (typically 3-5 equivalents) to ensure the bimolecular trapping outcompetes unimolecular decomposition.

• Self-Validating Check: Track the reaction via TLC. If the diene spot remains unconsumed but the cyclobutenone spot disappears and baseline material forms, polymerization is outcompeting the cycloaddition. Lower the temperature and increase the diene concentration.

Q3: In my catalytic enantioselective [3+2] cycloaddition using an isothiourea catalyst, the conversion is low and enantiomeric excess (ee) is poor. How can I optimize this? Causality & Solution: Isothiourea organocatalysts activate cyclobutenones via nucleophilic 1,2-addition to the ketone, breaking the planar conjugated structure and facilitating C–C bond cleavage to form a reactive enolate intermediate. Low conversion and poor ee often stem from poor catalyst turnover or competitive background racemic reactions [3].

• Action: Ensure the use of a non-polar or moderately polar solvent (like CHCl₃) to stabilize the zwitterionic intermediates. The addition of a mild base (e.g., Et₃N, 1.0 eq) significantly improves both the yield and enantioselectivity by facilitating catalyst turnover and necessary deprotonation steps.

• Self-Validating Check: Run a parallel control reaction without the isothiourea catalyst. If a background reaction occurs, lower the reaction temperature to suppress the uncatalyzed pathway, thereby forcing the reaction through the chiral catalytic cycle.

Q4: I successfully completed a benzannulation, but my isolated yield of the phenol product is low due to the formation of ester byproducts. How can I prevent this? Causality & Solution: During the cascade pericyclic reactions, excess vinylketene can react with the newly formed phenolic product, forming phenolic esters. This is a natural consequence of the reaction mechanism and cannot be entirely prevented during the cycloaddition phase [1].

• Action: Treat the crude reaction mixture with 10% potassium hydroxide (KOH) in methanol. This saponification step selectively hydrolyzes the phenolic esters back to the desired highly substituted phenol, artificially "boosting" your conversion rate to the final isolated product.

Quantitative Data & Condition Optimization

To guide your experimental design, the following table summarizes the optimal parameters for various cyclobutenone cycloadditions based on validated literature conditions.

Reaction Type	Activation Method	Reagents / Catalysts	Optimal Temp	Additives / Quench	Expected Conversion
Danheiser Benzannulation	Thermal (Electrocyclic)	Ynamide / Alkyne (1.2 eq)	80–160 °C	10% KOH/MeOH (post-rxn)	75–95%
Diels-Alder (Parent)	Strain-release	Diene (3.0–5.0 eq)	-30 °C to 25 °C	ZnCl₂ (for unreactive dienes)	60–90%
Asymmetric [3+2]	Organocatalytic	Isothiourea (20 mol%), Imine	25 °C	Et₃N (1.0 eq) in CHCl₃	67–95% (up to 97:3 er)
(4+3) Cycloaddition	Transition Metal	Rh₂(esp)₂ or Rh₂L₄ (2 mol%)	80 °C	Nonpolar solvent (CH₂Cl₂)	64–91%

Standard Operating Procedures (SOPs)

SOP 1: Thermal Danheiser Benzannulation with Saponification Quench

Purpose: Synthesis of highly substituted phenols/anilines from cyclobutenones and ynamides.

• Preparation: Flame-dry a Schlenk flask under argon. Add the ynamide (1.0 mmol) and the cyclobutenone (1.2 mmol) to the flask.

• Solvent Addition: Dissolve the reagents in anhydrous, degassed toluene to achieve a 0.4–2.0 M solution. Mechanistic Note: High concentration promotes the bimolecular cycloaddition over unimolecular decomposition of the vinylketene.

• Thermal Activation: Heat the mixture to reflux (110 °C) for 1 to 4 hours.

  • Self-Validation: Monitor the reaction via TLC or in situ IR until the cyclobutenone is fully consumed.

• Cooling and Saponification: Cool the reaction to room temperature. To cleave any esterified byproducts formed by excess vinylketene reacting with the phenol, add 5 mL of a 10% KOH in methanol solution. Stir for 30 minutes at room temperature.

• Workup: Neutralize with 1M HCl, extract with ethyl acetate (3 x 15 mL), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography.

SOP 2: Low-Temperature Diels-Alder Cycloaddition with Parent Cyclobutenone

Purpose: Synthesis of bicyclic systems utilizing the high dienophilicity of unsubstituted cyclobutenone.

• Preparation: In a flame-dried round-bottom flask under nitrogen, dissolve the diene (3.0 mmol) in anhydrous CH₂Cl₂ (10 mL).

• Cooling: Cool the solution to -30 °C using a dry ice/acetone bath.

• Addition: Slowly add a standardized stock solution of parent cyclobutenone (1.0 mmol in CHCl₃) dropwise over 10 minutes. Crucial: Do not use neat cyclobutenone to avoid exothermic polymerization.

• Reaction: Stir the reaction at -30 °C for 48 hours.

  • Self-Validation: If the reaction stalls, warm to room temperature or add 10 mol% ZnCl₂ as a Lewis acid activator.

• Workup: Quench the reaction with saturated aqueous NaHCO₃, extract with CH₂Cl₂, dry over MgSO₄, and concentrate. Purify immediately via silica gel chromatography to isolate the endo/exo cycloadducts.

References

• 1 - mit.edu 2.2 - nih.gov 3.3 - nih.gov 4.4 - acs.org

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Cyclobutenone as a Highly Reactive Dienophile: Expanding Upon Diels-Alder Paradigms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Effects on the Reactivity of 3-Phenylcyclobutenone

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-phenylcyclobutenone. This guide is designed to provide in-depth technical assistance and troubleshooting for experiments involving this versatile synthon. As a strained four-membered ring system, the reactivity of 3-phenylcyclobutenone is exquisitely sensitive to its environment, particularly the choice of solvent.[1] This document will delve into the nuances of solvent effects on the thermal and photochemical reactivity of 3-phenylcyclobutenone, providing both theoretical explanations and practical, field-proven protocols to help you navigate the challenges and unlock the full potential of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My thermal ring-opening of 3-phenylcyclobutenone is proceeding much slower than expected. What could be the cause?

A1: The rate of the thermal electrocyclic ring-opening of 3-phenylcyclobutenone to the corresponding vinylketene is highly dependent on the solvent. This is due to the significant change in polarity and charge distribution between the ground state and the transition state of the reaction.

Core Principles:

• Transition State Stabilization: The electrocyclic ring-opening of cyclobutenones proceeds through a transition state that is more polar than the ground state. Solvents that can effectively stabilize this polar transition state will lower the activation energy of the reaction and thus increase the reaction rate.

• Solvent Polarity: Polar solvents, particularly polar aprotic solvents, are generally expected to accelerate the thermal ring-opening of cyclobutenones. Nonpolar solvents will offer less stabilization to the transition state, resulting in a slower reaction.

Troubleshooting Steps:

• Solvent Selection: If you are using a nonpolar solvent such as hexane, cyclohexane, or toluene, consider switching to a more polar aprotic solvent like acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO).[2] Polar protic solvents like ethanol or methanol can also be effective, but may lead to side reactions with the highly reactive vinylketene intermediate (see Q3).

• Temperature: The rate of all reactions increases with temperature. If you are constrained by your choice of solvent, a modest increase in the reaction temperature can significantly enhance the rate. However, be mindful of potential side reactions at higher temperatures.

• Reaction Monitoring: To accurately assess the reaction rate, it is crucial to monitor the disappearance of the starting material and the appearance of the product over time. This can be effectively done using ¹H NMR or UV-Vis spectroscopy.

Data Snapshot: Expected Relative Rate Trends for Thermal Ring-Opening

Solvent Class	Example Solvents	Expected Relative Rate	Rationale
Nonpolar	Hexane, Toluene	Slow	Poor stabilization of the polar transition state.
Polar Aprotic	Acetonitrile, DMF, DMSO	Fast	Good stabilization of the polar transition state without interfering with the intermediate.
Polar Protic	Ethanol, Methanol	Moderate to Fast	Good stabilization of the transition state, but potential for nucleophilic attack on the vinylketene intermediate.

Q2: I am observing unexpected products in my photochemical reaction with 3-phenylcyclobutenone. Why might this be happening?

A2: Photochemical reactions are notoriously sensitive to the solvent environment. The solvent can influence the excited state lifetime, the efficiency of intersystem crossing, and the relative rates of competing reaction pathways.

Core Principles:

• Excited State Solvation: The solvent can stabilize the excited state of 3-phenylcyclobutenone differently than the ground state. This can affect the energy of the excited state and the efficiency of the desired photochemical transformation.

• Quantum Yield: The quantum yield (Φ), which is the number of molecules undergoing a specific reaction per photon absorbed, can be highly solvent-dependent.[3]

• Solvent Participation: Some solvents can act as reactants or quenching agents in photochemical reactions. For example, solvents with abstractable hydrogen atoms can lead to radical-mediated side reactions.

Troubleshooting Steps:

• Solvent Purity: Ensure that your solvents are of high purity and free from absorbing impurities that could act as photosensitizers or quenchers.

• Degassing: Dissolved oxygen can quench excited triplet states, leading to reduced quantum yields and the formation of undesired oxidation products. It is highly recommended to degas your reaction mixture prior to irradiation, for example, by several freeze-pump-thaw cycles.

• Wavelength Selection: The wavelength of irradiation should be chosen to selectively excite the 3-phenylcyclobutenone. Broad-spectrum lamps can sometimes lead to secondary photolysis of the product.

• Solvent Screening: If you are observing side products, consider changing the solvent. A less reactive solvent, such as acetonitrile or perfluorinated hydrocarbons, may suppress unwanted side reactions. A study on an indolin-3-one derivative showed that photoactivated ring-opening was favored in apolar solvents.[4]

Experimental Workflow: Optimizing a Photochemical Reaction

Caption: Workflow for optimizing a photochemical reaction of 3-phenylcyclobutenone.

Q3: I am attempting to trap the vinylketene intermediate from the thermal ring-opening with a nucleophile, but I am getting low yields. How can I improve this?

A3: The trapping of the highly reactive vinylketene intermediate is a competition between the desired trapping reaction and undesired side reactions, such as dimerization of the vinylketene. The solvent plays a critical role in mediating this competition.

Core Principles:

• Vinylketene Reactivity: Vinylketenes are highly electrophilic and will react with a wide range of nucleophiles. They can also undergo [2+2] cycloaddition with themselves to form dimers.

• Solvent as a Nucleophile: Protic solvents, such as alcohols and water, are nucleophilic and can react with the vinylketene to form esters or carboxylic acids, respectively. This can be a desired transformation or an unwanted side reaction, depending on the experimental goal.

• Concentration Effects: The rate of the bimolecular trapping reaction depends on the concentration of both the vinylketene and the trapping agent, while the rate of the unimolecular dimerization depends on the square of the vinylketene concentration.

Troubleshooting Steps:

• Solvent Choice: If you are using a protic solvent and do not want to form the corresponding ester or acid, switch to a polar aprotic solvent like acetonitrile or DMF. These solvents will accelerate the ring-opening without competing for the vinylketene.

• Concentration of Trapping Agent: Use a high concentration of your desired nucleophilic trap to favor the bimolecular trapping reaction over the dimerization. Often, the trapping agent can be used as the solvent if it is a liquid.

• Slow Addition: If the thermal ring-opening is rapid, consider a slow addition of the 3-phenylcyclobutenone solution to a heated solution of the trapping agent. This will keep the instantaneous concentration of the vinylketene low, thus disfavoring dimerization.

Reaction Pathway Diagram: Thermal Ring-Opening and Trapping

Caption: Solvent influence on the reaction pathways of 3-phenylcyclobutenone.

Experimental Protocols

Protocol 1: Monitoring the Thermal Ring-Opening of 3-Phenylcyclobutenone by ¹H NMR Spectroscopy

This protocol allows for the determination of the kinetic parameters of the thermal ring-opening in different deuterated solvents.

• Sample Preparation:

  • Prepare a stock solution of 3-phenylcyclobutenone in a volatile, inert solvent (e.g., dichloromethane).

  • In an NMR tube, place 0.5 mL of the desired deuterated solvent (e.g., DMSO-d₆, CDCl₃, Benzene-d₆).[5]

  • Add an internal standard (e.g., 1,3,5-trimethoxybenzene) to the NMR tube.

  • Just prior to starting the experiment, add a known amount of the 3-phenylcyclobutenone stock solution to the NMR tube and mix thoroughly.

• NMR Acquisition:

  • Place the NMR tube in the spectrometer, which has been pre-heated to the desired reaction temperature.

  • Acquire a series of ¹H NMR spectra at regular time intervals. The time interval will depend on the reaction rate (e.g., every 5 minutes for a fast reaction, every hour for a slow reaction).

• Data Analysis:

  • For each spectrum, integrate the signals corresponding to the starting material and the product.

  • Normalize the integrals to the integral of the internal standard.

  • Plot the concentration of the starting material versus time.

  • From this plot, determine the rate constant (k) for the reaction.

  • Repeat the experiment at several different temperatures to determine the activation parameters (Ea, ΔH‡, ΔS‡) using the Arrhenius and Eyring equations.

Expected ¹H NMR Chemical Shift Variations:

Proton Environment	Expected Shift in Benzene-d₆ vs. CDCl₃	Expected Shift in DMSO-d₆ vs. CDCl₃	Rationale
Protons near π-systems	Upfield	Generally minor shift	ASIS effect from benzene ring current.
Protons near carbonyl	Upfield	Downfield	Benzene solvates the positive end of the C=O dipole. DMSO solvates the positive carbon, deshielding nearby protons.

Protocol 2: Determining the Photochemical Quantum Yield (Φ)

This protocol provides a method for determining the efficiency of the photochemical ring-opening of 3-phenylcyclobutenone.

• Actinometry:

  • Choose a chemical actinometer that absorbs in the same wavelength range as 3-phenylcyclobutenone (e.g., potassium ferrioxalate for UV irradiation).

  • Irradiate a solution of the actinometer under the same conditions as your reaction (same lamp, geometry, and solvent) to determine the photon flux of your light source.

• Photolysis of 3-Phenylcyclobutenone:

  • Prepare a dilute solution of 3-phenylcyclobutenone in the solvent of interest with a known concentration. The absorbance at the irradiation wavelength should ideally be between 0.1 and 0.3 to ensure uniform light absorption.

  • Irradiate the solution for a specific period, ensuring that the conversion is low (typically <10%) to avoid complications from product absorption.

  • Determine the change in the concentration of 3-phenylcyclobutenone using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

• Calculation of Quantum Yield:

  • The quantum yield (Φ) is calculated using the following formula: Φ = (moles of reactant consumed) / (einsteins of light absorbed)

  • The einsteins of light absorbed can be determined from the actinometry experiment.

References

• ¹H NMR spectrum of 3 (DMSO-d6, 298 K). The symbols * and ~ indicate... - ResearchGate. Available at: [Link]

• Selected 1 H-NMR chemical shifts for Compound 3 in DMSO-d 6 , CDCl 3... - ResearchGate. Available at: [Link]

• Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magn Reson Chem. 2006 May;44(5):491-509.
• Full‐Color Fluorescence Solvatochromism of Push‐Pull Type Indenoindene Derivatives. Chemistry – An Asian Journal. 2021;16(18):2633-2638.
• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Org. Process Res. Dev. 2016, 20, 4, 737–751.
• Solvatochromism: A Comprehensive Project for the Final Year Undergraduate Chemistry Laboratory. Universal Journal of Chemistry. 2017; 5(2): 23-29.
• Multicomponent Reactions of Cyclobutanones. The Journal of Organic Chemistry. 2009;74(7):2893-2895.

• Evaluating Chromotropismwith a Spectrophotometer: Solvatochromism and Thermochromism - Shimadzu. Available at: [Link]

• Figure S1. 1H NMR of compounds 2 (400MHz, DMSO-d6) and 3 (400MHz, CDCl3). Available at: [Link]

• Thermodynamic Control of the Electrocyclic Ring Opening of Cyclobutenes: C=X Substituents at C-3 Mask the Kinetic Torquoselectivity. J Am Chem Soc. 2009 Aug 26; 131(33): 11902–11909.
• Recent Advances in the Synthesis of Cyclobutanes by Olefin [2 + 2] Photocycloaddition Reactions. Chemical Reviews. 2016;116(17):9748-9807.
• Kinetics and Thermodynamics of the Ring Opening Reaction of Hexamethylcyclotrisiloxane. Macromolecular Chemistry and Physics. 2001;202(9):1635-1639.

• On the Thermodynamic Control of Ring Opening of 4-Substituted 1,3,3-Tris-Carbethoxycyclobutene and the Role of the C-3 Substitue - ChemRxiv. Available at: [Link]

• Competitive and Cooperative Torquoselectivity in the thermal ring opening of cyclobutene: A density functional insight. Journal of Chemical Sciences. 2009;121(5):737-744.
• Reversal in solvatochromism, photochromism and thermochromism in a new bis-azo dye based on naphthalen-1-amine. Dyes and Pigments. 2023;219:111584.
• Cyclobutenones and Benzocyclobutenones: Versatile Synthons in Organic Synthesis.
• Determining the quantum yield of photochemical reactions in crystals from simultaneous effects of photothermal and photochemical. Physical Chemistry Chemical Physics. 2024;26(13):10948-10955.

• The Phototransformation of Chemicals in Water: Results of a Ring - Test - ECETOC. Available at: [Link]

• Establishing PQ-ERA photoclick reactions with unprecedented efficiency by - CNR-IRIS. Available at: [Link]

• Solvent-Dependent Divergent Cyclization of Bicyclo[1.1.0]butanes.

• Functionalized Cyclobutenes via Multicomponent Thermal [2 + 2] Cycloaddition Reactions - The University of Manchester. Available at: [Link]

• The ultrafast photochemical ring-opening reaction of 1,3-cyclohexadiene in cyclohexane. The Journal of Chemical Physics. 1998;108(2):556-564.
• Kinetics and thermodynamics analysis for ring-opening polymerization of ε-caprolactone initiated by tributyltin n-butoxide using differential scanning calorimetry. Polymer Bulletin. 2015;72(2):331-351.

• Electrocyclic Reactions - Master Organic Chemistry. Available at: [Link]

• Effect of Solvent Polarity On UV-Vis Spectra | PDF - Scribd. Available at: [Link]

• Photoinduced Ring‐Opening and Phototoxicity of an Indolin‐3‐one Derivative. Chemistry – A European Journal. 2023;29(33):e202300864.

• The Phototransformation of Chemicals in Water: Results of a Ring - Test - ECETOC. Available at: [Link]

• Cyclobutenone to Vinylketene Mechanism | PDF | Conformational Isomerism | Organic Chemistry - Scribd. Available at: [Link]

• UV-Visible Absorption Cut-offs for Spectroscopic Solvents - Chiralabs. Available at: [Link]

• UV solvents.pdf. Available at: [Link]

• Solvent-Dependent Divergent Cyclization of Bicyclo[1.1.0]butanes. Angewandte Chemie. 2025;137(6).

• The Effect of Solvent Hydrophilicity on the Enzymatic Ring-Opening Polymerization of L-Lactide by Candida rugosa Lipase - ResearchGate. Available at: [Link]

• With or without a co-solvent? highly efficient ultrafast phenanthrenequinone-electron rich alkene (PQ - Radboud Repository. Available at: [Link]

Sources

• 1. Benzene-D6 (1076-43-3) 1H NMR [m.chemicalbook.com]
• 2. Thermodynamic Control of the Electrocyclic Ring Opening of Cyclobutenes: C=X Substituents at C-3 Mask the Kinetic Torquoselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ecetoc.org [ecetoc.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]

handling, storage, and shelf-life stability of 3-phenylcyclobutenone

Welcome to the Technical Support and Troubleshooting Center for 3-Phenylcyclobutenone (CAS 38425-47-7). As a highly reactive, strained four-membered ring system, this compound is a powerful synthon in organic chemistry, particularly for generating vinylketenes via thermal electrocyclic ring opening (e.g., Danheiser annulations)[1]. However, the very properties that make it synthetically valuable also make its handling, storage, and shelf-life highly sensitive.

This guide is designed for researchers and drug development professionals to understand the mechanistic causality behind its stability and to implement self-validating protocols for its use.

Mechanistic Foundations of Stability

To master the handling of 3-phenylcyclobutenone, one must understand the thermodynamic forces at play. The cyclobutenone ring possesses immense ring strain (approximately 30 kcal/mol). The relief of this strain is the primary driver of its degradation.

When exposed to thermal energy (even prolonged exposure at room temperature), 3-phenylcyclobutenone undergoes a 4π-electrocyclic ring opening [2]. According to Woodward-Hoffmann rules, this thermal process is conrotatory, yielding a highly reactive vinylketene intermediate [1]. If this occurs during storage rather than in a controlled reaction flask, the electron-deficient vinylketene will rapidly undergo [2+2] dimerization, polymerization, or nucleophilic attack by atmospheric moisture, resulting in irreversible degradation into polymeric tars or ring-opened carboxylic acids.

Fig 1: Thermodynamic degradation vs. optimal preservation workflow for 3-phenylcyclobutenone.

Quantitative Data & Stability Metrics

To ensure reproducibility, benchmark your laboratory conditions against the standardized physicochemical properties and stability thresholds outlined below[3],[2].

Parameter	Specification / Metric	Causality / Rationale
CAS Number	38425-47-7	Unique identifier for the 3-phenyl derivative.
Molecular Weight	144.17 g/mol	Required for precise stoichiometric calculations.
Long-Term Storage Temp.	-20 °C	Suppresses the activation energy required for conrotatory ring opening.
Short-Term Handling Temp.	2 °C to 8 °C	Acceptable for active daily use (< 1 week).
Atmosphere	Argon or Nitrogen (Dry)	Prevents nucleophilic attack on the highly electrophilic carbonyl carbon.
Diagnostic IR Stretch	~1770 cm⁻¹	High frequency indicates the intact, strained 4-membered ketone ring.
Expected Shelf-Life	> 12 Months (at -20 °C)	Assumes strict adherence to anhydrous, inert protocols.

Self-Validating Experimental Protocols

Do not assume the integrity of a stored cyclobutenone batch. The following protocol is a self-validating system designed to safely aliquot the material and mathematically prove its structural integrity before committing it to a complex synthesis (e.g., a hexatriene electrocyclization or [4+2] cycloaddition)[4].

Protocol: Inert Aliquoting and Quality Control (QC) Validation

Objective: Safely transfer 3-phenylcyclobutenone without inducing thermal or hydrolytic degradation, followed by spectroscopic validation.

• Step 1: Thermal Equilibration. Remove the sealed vial from the -20 °C freezer and place it immediately into a vacuum desiccator. Allow it to equilibrate to room temperature for 30–45 minutes. Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture, which will nucleophilically cleave the cyclobutenone ring.

• Step 2: Inert Transfer. Transfer the vial into a glovebox or a heavily purged Schlenk line environment using high-purity Argon.

• Step 3: Aliquoting. Using an oven-dried, gas-tight syringe or spatula, remove the required mass. Immediately flush the master vial with Argon, seal with Parafilm or Teflon tape, and return to -20 °C.

• Step 4: FT-IR Validation (The Self-Check). Take a 1–2 mg fraction of the aliquot and perform an FT-IR analysis (ATR or thin film).

  • Pass Criteria: A sharp, intense carbonyl ( C=O ) stretch at ~1770 cm⁻¹ .

  • Fail Criteria: A shift of the carbonyl stretch to ~1700–1720 cm⁻¹ indicates the ring has opened to form an acyclic ketone or carboxylic acid.

• Step 5: NMR Validation. Dissolve a 5 mg fraction in anhydrous CDCl3​ (stored over activated 4Å molecular sieves). Run a 1H NMR spectrum. The presence of broad, unresolved multiplets in the baseline indicates polymeric degradation products. If the spectrum is clean, proceed with your downstream synthesis.

Troubleshooting & FAQs

Q1: My 3-phenylcyclobutenone has turned into a viscous, yellow/brown oil. Can I still use it? A1: No. The transition from a pure state to a viscous, discolored oil is the macroscopic hallmark of polymerization. Thermal stress has caused the compound to undergo electrocyclic ring opening into a vinylketene, which subsequently polymerized. The batch must be discarded.

Q2: I observed lower-than-expected yields during a Danheiser benzannulation. What went wrong? A2: The most common cause is moisture contamination. Danheiser annulations rely on the in situ generation of the vinylketene intermediate[1]. If trace water is present in your solvent or atmosphere, it acts as a nucleophile, trapping the ketene to form 4-phenyl-3-butenoic acid derivatives rather than allowing it to react with your target alkyne. Ensure all solvents are rigorously dried and degassed.

Q3: Can I store 3-phenylcyclobutenone in a standard refrigerator (4 °C) instead of a -20 °C freezer? A3: Only for short-term active use (e.g., over a few days). While 4 °C slows degradation, the activation energy barrier for the ring opening of cyclobutenones is low enough that slow, continuous degradation will occur over weeks[2]. For long-term shelf-life stability, -20 °C is mandatory.

Q4: During my TLC reaction monitoring, I see a highly polar spot stuck at the baseline that wasn't there before. What is it? A4: This is likely a ring-opened carboxylic acid byproduct. If the cyclobutenone was exposed to moisture during the reaction setup, hydrolytic cleavage of the strained ring occurs. Ensure your glassware is flame-dried and your inert gas line is equipped with a functioning Drierite/molecular sieve trap.

References

• Chemical Properties of 3-Phenylcyclobutenone (CAS 38425-47-7). Cheméo.[Link]

• Theoretical Predictions of Substituent Effects on the Thermal Electrocyclic Ring Openings of Cyclobutenones. ACS Publications.[Link]

• Cyclobutenones and Benzocyclobutenones: Versatile Synthons in Organic Synthesis. PMC.[Link]

• Remarkably Facile Hexatriene Electrocyclizations as a Route to Functionalized Cyclohexenones via Ring Expansion of Cyclobutenones. ACS Publications.[Link]

Sources

• 1. Cyclobutenones and Benzocyclobutenones: Versatile Synthons in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-Phenylcyclobutenone (CAS 38425-47-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

3-phenylcyclobutenone vs 3-alkylcyclobutenones in benzannulation

An In-Depth Guide to Benzannulation Reactions: A Comparative Analysis of 3-Phenylcyclobutenone and 3-Alkylcyclobutenones

For chemists engaged in the synthesis of complex aromatic frameworks, particularly in the fields of natural product synthesis and drug discovery, the benzannulation reaction is an indispensable tool. Among the various dienophiles and precursors utilized, cyclobutenones have emerged as powerful building blocks. Their ability to undergo thermal electrocyclic ring-opening to form highly reactive vinylketenes allows for the rapid construction of polysubstituted aromatic and phenolic compounds.

This guide provides a detailed comparative analysis of two key classes of cyclobutenone precursors: 3-phenylcyclobutenone and 3-alkylcyclobutenones. We will delve into the mechanistic nuances that govern their reactivity, compare their performance based on experimental data, and provide practical, step-by-step protocols for their application. This analysis is designed to equip researchers, scientists, and drug development professionals with the insights needed to select the optimal reagent for their specific synthetic challenges.

The Underlying Mechanism: A Tale of Two Substituents

The benzannulation reaction of cyclobutenones proceeds through a common mechanistic pathway: a thermal 4π-electrocyclic ring-opening to form a vinylketene intermediate. This intermediate then undergoes a [4+2] cycloaddition with an alkyne, followed by a series of rearrangements to afford the aromatic product. However, the nature of the substituent at the 3-position of the cyclobutenone ring profoundly influences the reactivity and regioselectivity of this process.

The Role of the 3-Phenyl Substituent

The presence of a phenyl group at the 3-position significantly impacts the electronics and sterics of the vinylketene intermediate. The phenyl group can participate in resonance, stabilizing the vinylketene and influencing its frontier molecular orbitals. This electronic communication can lead to enhanced reactivity and, in many cases, predictable regioselectivity in the subsequent cycloaddition.

The Influence of 3-Alkyl Substituents

In contrast, 3-alkylcyclobutenones generate vinylketenes where the alkyl group primarily exerts its influence through inductive effects and steric hindrance. The absence of resonance stabilization can alter the energy barrier for the cycloaddition and may lead to different regiochemical outcomes compared to their phenyl-substituted counterparts. The steric bulk of the alkyl group can also play a more pronounced role in directing the approach of the alkyne.

Comparative Performance: A Data-Driven Analysis

The choice between a 3-phenyl or a 3-alkylcyclobutenone is often dictated by the desired substitution pattern of the final aromatic product and the specific reaction conditions required. The following table summarizes key performance indicators based on published experimental data.

Feature	3-Phenylcyclobutenone	3-Alkylcyclobutenones	Key Considerations
Reaction Temperature	Generally lower	Often requires higher temperatures	The phenyl group can lower the activation energy for ring-opening.
Reaction Time	Typically shorter	Can be significantly longer	Reflects the relative reactivity of the vinylketene intermediate.
Yields	Often high	Variable, can be moderate to high	Highly dependent on the specific alkyl group and alkyne partner.
Regioselectivity	Generally high and predictable	Can be more variable	The electronic influence of the phenyl group provides stronger regiochemical control.
Substrate Scope	Broad, tolerates various alkynes	Good, but may be limited by sterics	Bulky alkyl groups can hinder the approach of sterically demanding alkynes.

Experimental Protocols: From Bench to Product

The following protocols provide detailed, step-by-step methodologies for representative benzannulation reactions using both 3-phenylcyclobutenone and a generic 3-alkylcyclobutenone.

Protocol 1: Benzannulation with 3-Phenylcyclobutenone

This protocol describes the reaction of 3-phenylcyclobutenone with a generic alkyne to yield a polysubstituted phenol.

Materials:

• 3-Phenylcyclobutenone

• Alkyne (e.g., phenylacetylene)

• Anhydrous toluene

• Schlenk flask

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 3-phenylcyclobutenone (1.0 eq).

• Dissolve the cyclobutenone in anhydrous toluene (0.1 M solution).

• Add the alkyne (1.2 eq) to the solution.

• Heat the reaction mixture to reflux (approx. 110 °C) and monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired phenol.

Protocol 2: Benzannulation with a 3-Alkylcyclobutenone

This protocol outlines the general procedure for the benzannulation reaction using a 3-alkylcyclobutenone.

Materials:

• 3-Alkylcyclobutenone (e.g., 3-propylcyclobutenone)

• Alkyne (e.g., 1-hexyne)

• Anhydrous xylenes

• Sealed tube

• Inert atmosphere (Nitrogen or Argon)

• Silica gel for column chromatography

Procedure:

• To a dry sealed tube under an inert atmosphere, add the 3-alkylcyclobutenone (1.0 eq).

• Add the alkyne (1.5 eq) and anhydrous xylenes (0.1 M solution).

• Seal the tube and heat to the desired temperature (typically 140-160 °C) in an oil bath.

• Monitor the reaction by GC-MS or TLC analysis of aliquots.

• After the reaction is complete, cool the tube to room temperature.

• Carefully open the tube and concentrate the reaction mixture.

• Purify the residue by silica gel column chromatography.

Mechanistic Diagrams

The following diagrams illustrate the key mechanistic steps for the benzannulation reactions of both 3-phenylcyclobutenone and 3-alkylcyclobutenones.

Caption: Generalized mechanistic pathways for benzannulation.

Conclusion and Future Outlook

Both 3-phenylcyclobutenone and 3-alkylcyclobutenones are valuable precursors for the synthesis of complex aromatic compounds via benzannulation. The choice between them is a strategic one, guided by the desired final product and the acceptable reaction conditions. 3-Phenylcyclobutenone often offers higher reactivity and more predictable regioselectivity due to the electronic influence of the phenyl group. In contrast, 3-alkylcyclobutenones provide access to different substitution patterns and may be preferred when the presence of a phenyl group is not desired in the final product, although they may require more forcing conditions.

Future research in this area will likely focus on the development of catalytic and enantioselective benzannulation reactions, as well as the expansion of the substrate scope to include a wider range of functional groups. The continued exploration of cyclobutenone chemistry promises to deliver new and efficient methods for the construction of architecturally complex molecules for various applications in science and medicine.

Ketene Generation: A Comparative Guide to 3-Phenylcyclobutenone vs. Diazoketones

Ketenes are highly reactive, transient intermediates that serve as powerful electrophiles in modern organic synthesis and drug development. Because of their propensity to dimerize into diketenes, they are rarely isolated and must be generated in situ[1]. For synthetic chemists, the choice of ketene precursor dictates not only the reaction conditions but also the structural complexity of the resulting scaffold.

This guide provides an objective, data-driven comparison between two premier ketene generation strategies: the Wolff Rearrangement of α-diazoketones and the Electrocyclic Ring Opening of 3-phenylcyclobutenone .

Mechanistic Causality & Pathway Analysis

The fundamental divergence between these two precursors lies in their activation thermodynamics and the nature of the ketene produced.

α-Diazoketones: Diazoketones generate simple or alkyl/aryl-substituted ketenes via the1[1]. Activation (thermal, photochemical, or metal-catalyzed) induces the extrusion of nitrogen gas, yielding an α-ketocarbene intermediate. This electron-deficient carbene immediately undergoes a 1,2-shift of the adjacent alkyl or aryl group to form the ketene[1]. In complex syntheses, photochemical activation is often preferred because it avoids high temperatures and allows the transient ketene to be trapped by chiral Lewis bases for enantioselective functionalization[2].

3-Phenylcyclobutenone: In contrast, 3-phenylcyclobutenone generates a highly conjugated vinylketene via a 3[3]. Thermally, orbital symmetry dictates a conrotatory opening, whereas photochemical activation proceeds via a disrotatory pathway[3]. Crucially, this ring opening is reversible; the vinylketene will recyclize unless it is irreversibly trapped in situ by a nucleophile or a cycloaddition partner (e.g., forming dihydrocoumarins or quinones)[4],[3].

Fig 1: Mechanistic divergence in ketene generation from diazoketones vs. 3-phenylcyclobutenone.

Quantitative Performance & Comparative Data

To guide precursor selection, the following table synthesizes the operational parameters and performance metrics of both methodologies.

Parameter	α-Diazoketones	3-Phenylcyclobutenone
Ketene Class Generated	Simple, alkyl/aryl-substituted ketenes	Conjugated vinylketenes[5]
Activation Modalities	Thermal (up to 750 °C), Photochemical, Metal (Ag, Rh)[1]	Thermal (conrotatory), Photochemical (disrotatory), Lewis Acid[4],[3]
Primary Mechanism	Wolff Rearrangement (N₂ extrusion, 1,2-shift)[1]	4π Electrocyclic Ring Opening[3]
Atom Economy	Moderate (Loss of N₂ gas)	High (100% atom transfer to intermediate)
Typical Yields (Trapped)	70–99% (dependent on migratory aptitude)[6]	65–95% (dependent on trapping agent efficiency)[4]
Key Byproducts	Nitrogen gas (N₂)[1]	None (Reversible equilibrium if untrapped)[3]
Strategic Applications	Arndt-Eistert homologation, β-lactam synthesis[6]	Annulation reactions, quinone synthesis, formal [2+4] cycloadditions[4]

Experimental Methodologies: Self-Validating Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can verify intermediate generation in real-time.

Protocol A: Photochemical Wolff Rearrangement of α-Diazoketones

Causality for Protocol Design: Thermal Wolff rearrangements often require elevated temperatures that can degrade sensitive pharmaceutical intermediates. Photochemical activation enables the reaction to proceed at ambient temperature, facilitating the use of chiral Lewis bases (e.g., Cinchona alkaloids) for highly enantioselective downstream trapping (such as asymmetric α-chlorination)[2].

Step-by-Step Methodology:

• Preparation: Dissolve the α-diazoketone (1.0 equiv) in anhydrous dichloromethane (DCM) or toluene (0.1 M concentration) in a flame-dried, transparent borosilicate vial.

• Reagent Addition: Add the desired nucleophile (e.g., methanol for esterification) or a chiral Lewis base catalyst (10-20 mol%)[2].

• Irradiation: Irradiate the mixture using a visible-light source (e.g., blue LEDs, 450 nm) at room temperature.

• System Validation: Monitor the reaction for the evolution of nitrogen gas (bubbling). The cessation of bubbling is a primary kinetic indicator of complete carbene formation. For rigorous validation, use in situ IR spectroscopy to observe the disappearance of the diazo stretch (~2100 cm⁻¹) and the transient appearance of the ketene stretch (~2120 cm⁻¹)[1].

• Isolation: Once TLC confirms the consumption of the starting material, concentrate the mixture in vacuo and purify via flash chromatography.

Protocol B: Thermal Electrocyclic Ring Opening of 3-Phenylcyclobutenone

Causality for Protocol Design: Because the electrocyclic ring opening of cyclobutenones is reversible, the transient vinylketene must be captured immediately[3]. Thermal activation in the presence of an excess of a trapping agent (such as a dienophile or nucleophile) continuously shifts the equilibrium toward the desired cycloadduct or ester[4].

Step-by-Step Methodology:

• Preparation: Dissolve 3-phenylcyclobutenone (1.0 equiv) and the trapping agent (e.g., 2-hydroxyacetophenone for formal[2+4] cycloaddition, 1.5 equiv) in anhydrous 1,2-dichloroethane (DCE)[4].

• Catalyst Addition: If performing a catalytic asymmetric variant, add a Lewis acid complex (e.g., Sc(OTf)₃ with a chiral ligand at 10 mol%) to lower the activation barrier and control stereoselectivity[4].

• Thermal Activation: Heat the reaction mixture to 60–110 °C under an inert argon atmosphere for 24–72 hours[4].

• System Validation: The reaction is self-validating through the disappearance of the highly strained cyclobutenone carbonyl stretch (~1760 cm⁻¹) via IR monitoring. If the trapping agent is omitted or fails, the starting material will be recovered quantitatively due to the reversible nature of the ring closure[3].

• Isolation: Cool to room temperature, quench with saturated aqueous NaHCO₃, extract with DCM, and purify the resulting annulated product via column chromatography.

Strategic Applications in Drug Development

The choice between these two precursors fundamentally alters the synthetic trajectory of drug development campaigns:

• α-Diazoketones are the gold standard for linear chain extensions. Through the Arndt-Eistert synthesis, they enable the one-carbon homologation of amino acids, which is critical for synthesizing β-amino acid derivatives used in peptidomimetic drugs[6]. Furthermore, their ability to undergo asymmetric α-halogenation upon photochemical activation provides direct access to chiral building blocks[2].

• 3-Phenylcyclobutenone is uniquely suited for building complex, polycyclic architectures. The generated vinylketenes readily undergo [4+2] and[2+2] cycloadditions, making them indispensable for the total synthesis of annulated quinones and optically active 4-hydroxy-dihydrocoumarins—scaffolds frequently found in antiviral and anticancer pharmacophores[5],[4].

Sources

• 1. Wolff-Rearrangement [organic-chemistry.org]
• 2. Photochemical Wolff Rearrangement Initiated Generation and Subsequent α-Chlorination of C1 Ammonium Enolates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. chem.pku.edu.cn [chem.pku.edu.cn]

A Senior Application Scientist's Comparative Guide to the Validation of 3-Phenylcyclobutenone Purity by HPLC

Introduction: The Analytical Imperative for 3-Phenylcyclobutenone Purity

In the landscape of synthetic chemistry and drug development, 3-phenylcyclobutenone serves as a versatile and valuable building block. Its strained four-membered ring and reactive enone system are gateways to complex molecular architectures, including novel carbocyclic and heterocyclic scaffolds.[1] The efficacy, safety, and reproducibility of any downstream application, whether in preclinical research or GMP-regulated manufacturing, are fundamentally dependent on the purity of this starting material. Consequently, a robust, validated analytical method for purity determination is not merely a quality control checkpoint; it is a cornerstone of scientific and commercial success.

High-Performance Liquid Chromatography (HPLC) stands as the predominant technique for this purpose due to its high resolving power, sensitivity, and adaptability.[2] This guide provides an in-depth, experience-driven comparison of HPLC methods for the validation of 3-phenylcyclobutenone purity. We will dissect a primary stability-indicating Reversed-Phase HPLC (RP-HPLC) method, compare it with a fit-for-purpose Ultra-High-Performance Liquid Chromatography (UPLC) alternative, and provide the causal logic behind the experimental designs and validation strategies, grounded in authoritative regulatory standards.[3]

Primary Method: A Stability-Indicating RP-HPLC-UV Protocol

The development of a purity method must anticipate not only impurities from the synthetic route but also potential degradants formed during storage or handling.[4] A stability-indicating method is designed to be specific enough to resolve the active pharmaceutical ingredient (API) from all these potential interferences.[5]

Causality Behind Method Design

• Chromatographic Mode (Reversed-Phase): 3-Phenylcyclobutenone is a moderately non-polar molecule, making it an ideal candidate for reversed-phase chromatography.[6][7] The mechanism relies on hydrophobic interactions between the analyte and the non-polar stationary phase.[8]

• Stationary Phase (C18): A C18 (octadecylsilyl) bonded silica column is the workhorse of reversed-phase HPLC and the logical first choice.[6] Its long alkyl chains provide strong hydrophobic retention for the phenyl and cyclobutyl moieties of the analyte, offering an excellent starting point for achieving separation from more polar or less retained impurities.

• Mobile Phase (Acetonitrile/Water Gradient): A gradient elution, starting with a higher percentage of water and increasing the organic solvent (acetonitrile), is crucial.[2] This approach ensures that early-eluting, polar impurities are well-resolved near the solvent front, while the main 3-phenylcyclobutenone peak is eluted with a good peak shape. Any highly non-polar, late-eluting impurities are then effectively washed from the column, preventing carryover and ensuring method robustness.

• Detector (UV-Vis): The phenyl group in 3-phenylcyclobutenone contains a strong chromophore, making UV detection highly sensitive and specific. Analysis of the UV spectrum (e.g., using a Diode Array Detector) can also aid in peak purity assessment.

Experimental Workflow for Method Validation

Caption: Figure 1: A typical workflow for validating an HPLC purity method according to ICH guidelines.

Detailed Experimental Protocol: RP-HPLC Method

• Instrumentation: HPLC system with gradient pump, autosampler, column oven, and Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile (ACN).

• Gradient Program:

  Time (min)	%B
  0.0	40
  15.0	90
  17.0	90
  17.1	40

  | 20.0 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Standard/Sample Preparation: Dissolve the 3-phenylcyclobutenone standard and sample in a 50:50 mixture of ACN and water to a nominal concentration of 0.5 mg/mL.

Validation According to ICH Q2(R2) Guidelines

The objective of method validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[3] For a purity method, this involves assessing several key performance characteristics.[9]

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[10]	Peak for 3-phenylcyclobutenone is pure and resolved from all degradation and impurity peaks (Resolution > 2.0).
Linearity	The ability to elicit test results that are directly proportional to the analyte concentration within a given range.[10]	Correlation coefficient (R²) ≥ 0.999 over a range of LOQ to 150% of the nominal concentration.
Accuracy	The closeness of test results to the true value. Assessed by recovery of spiked known amounts of analyte into a blank matrix or sample.[11]	Mean recovery between 98.0% and 102.0% at three concentration levels.
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. Includes Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst).[12]	Relative Standard Deviation (%RSD) ≤ 2.0% for both repeatability and intermediate precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[5]	Signal-to-Noise (S/N) ratio ≥ 3.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[10]	S/N ratio ≥ 10; %RSD for precision at LOQ level should be acceptable (e.g., ≤ 10%).
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[10]	System suitability parameters (e.g., resolution, tailing factor) remain within acceptable limits when flow rate (±0.1 mL/min), column temp (±2°C), and mobile phase pH (±0.2 units) are varied.

Comparative Analysis: UPLC as a High-Throughput Alternative

While the RP-HPLC method is robust and reliable, drug development often requires higher throughput and sensitivity. Ultra-High-Performance Liquid Chromatography (UPLC) utilizes columns with smaller particle sizes (<2 µm), enabling faster analyses at higher pressures without sacrificing resolution.[13]

Rationale for UPLC Adaptation

The core chemistry of the separation remains the same (reversed-phase), but the instrumental parameters are adjusted to leverage the benefits of the smaller particle size column. This is a common method lifecycle management strategy.[14] The primary advantages are a significant reduction in run time and solvent consumption, leading to increased laboratory throughput and lower operational costs.

Decision Logic for Method Selection

Caption: Figure 2: A guide for choosing the appropriate chromatographic method based on analytical needs.

Performance Comparison: HPLC vs. UPLC

The following table summarizes the expected performance differences when adapting the validated HPLC method to a UPLC system. This involves a geometric scaling of the gradient and flow rate to a shorter, smaller particle size column (e.g., 2.1 mm x 50 mm, 1.8 µm).

Parameter	Validated RP-HPLC Method	UPLC Alternative	Rationale for Difference
Run Time	~20 minutes	~3-5 minutes	Smaller column volume and higher optimal linear velocity of sub-2 µm particles allow for much faster gradients.
Resolution	Adequate (R > 2.0)	Comparable or Improved	Higher efficiency of UPLC columns can improve resolution between closely eluting peaks.
Sensitivity (LOD/LOQ)	Standard	~2-3x Higher	Sharper, narrower peaks from UPLC columns lead to greater peak height and a better signal-to-noise ratio.
Solvent Consumption	~20 mL per injection	~2-4 mL per injection	Lower flow rates and shorter run times drastically reduce solvent usage.
System Backpressure	~100-150 bar	~400-800 bar	A direct consequence of forcing mobile phase through a column packed with smaller particles. Requires specialized UPLC hardware.
Method Transfer	N/A	Requires re-validation or verification as per USP <621> and ICH guidelines.[14][15]	Changes in column dimensions and particle size are allowable adjustments but must be supported by data to ensure continued suitability.[16]

Conclusion and Senior Scientist Recommendations

Both the robust, conventional RP-HPLC method and its high-throughput UPLC counterpart are valid and effective tools for assessing the purity of 3-phenylcyclobutenone. The choice between them is not a matter of right or wrong, but of fitness for purpose.

• For routine quality control of established manufacturing processes, the validated RP-HPLC method offers unparalleled reliability and is transferable across a wide range of standard laboratory equipment. Its longer run time is often acceptable in an environment where robustness is prioritized over speed.

• For process development, reaction monitoring, or high-throughput screening environments, the UPLC method is the superior choice. The dramatic increase in speed and reduction in solvent cost provide significant operational advantages, allowing for faster data-driven decisions.

Ultimately, the foundation of any purity assessment is a meticulously validated method. The principles and protocols outlined in this guide, grounded in the authoritative framework of the ICH and USP, provide a comprehensive roadmap for ensuring the quality and integrity of 3-phenylcyclobutenone in any research or development setting.[17]

References

• <621> CHROMATOGRAPHY - US Pharmacopeia (USP) . usp.org. [Link]

• usp31nf26s1_c621, General Chapters: <621> CHROMATOGRAPHY . uspbpep.com. [Link]

• Understanding the Latest Revisions to USP <621> . Agilent. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline . European Medicines Agency. [Link]

• ICH and FDA Guidelines for Analytical Method Validation . Lab Manager. [Link]

• Reversed Phase Columns | HPLC | UHPLC . YMC Europe. [Link]

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation (ICH). [Link]

• Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool . Lab Manager. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1) . International Council for Harmonisation (ICH). [Link]

• ICH Q2 Analytical Method Validation . Slideshare. [Link]

• How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase . LCGC International. [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques . Waters Blog. [Link]

• Normal Phase HPLC Column and Reverse Phase HPLC Column . Hawach Scientific. [Link]

• USP Chapter "<621> Chromatography": Notice of Intent to Revise . ECA/GMP News. [Link]

• Stability-indicating HPLC method optimization using quality by design . Journal of Applied Pharmaceutical Science. [Link]

• Stability Indicating HPLC Method Development and Validation . SciSpace. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies . LCGC International. [Link]

• Process for the recovery and purification of cyclobutanone.

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices . LCGC International. [Link]

• Live qualification/validation of purity methods for protein products . Purdue University. [Link]

• Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil . PMC. [Link]

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones . PMC. [Link]

• DEVELOPMENT AND VALIDATION OF RP HPLC METHOD TO DETERMINE NANDROLONE PHENYLPROPIONATE IN DIFFERENT PHARMACEUTICAL FORMULATIONS . Acta Poloniae Pharmaceutica. [Link]

• Desymmetrization of Prochiral Cyclobutanones via Nitrogen Insertion: A Concise Route to Chiral γ‐Lactams . PMC. [Link]

• Enantioselective Reduction of Cyclobutenones Using Ene‐Reductases . ResearchGate. [Link]

• C18(ODS) Column Troubleshooting Guide (Japanese) . ChromaNik. [Link]

• Method Development and Validation for the Identification of Selected Genotoxic Impurities in Bulk and Pharmaceutical Formulation . PharmaInfo. [Link]

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In-Depth Spectroscopic Comparison Guide: 3-Phenylcyclobutenone vs. Cyclobutanone

As a Senior Application Scientist, evaluating the spectroscopic signatures of strained cyclic ketones requires moving beyond rote memorization of chemical shifts. To truly understand the spectral data of cyclobutanone and 3-phenylcyclobutenone , we must analyze the fundamental physical chemistry governing these molecules: the interplay between severe ring strain and extended π -conjugation.

This guide provides an objective, data-driven comparison of these two four-membered ring systems, detailing the causality behind their spectroscopic behavior and establishing a self-validating experimental protocol for their characterization.

Mechanistic Causality: The Interplay of Strain and Conjugation

The spectroscopic differences between cyclobutanone and 3-phenylcyclobutenone are dictated by two competing electronic effects:

• Ring Strain (Bond Angle Compression): In a standard acyclic ketone, the sp2 carbonyl carbon prefers a 120° bond angle. In cyclobutanone, the internal bond angles are compressed to approximately 90°. To accommodate this geometry, the carbon atom rehybridizes, placing more p -character into the endocyclic C–C bonds and more s -character into the exocyclic C=O bond[1]. Higher s -character strengthens and shortens the C=O bond, significantly increasing its infrared (IR) stretching frequency (~1780 cm⁻¹) compared to unstrained ketones[1].

• π -Conjugation: 3-Phenylcyclobutenone introduces an endocyclic double bond conjugated with both the carbonyl group and a phenyl ring. Conjugation allows the π -electrons to delocalize, which lowers the bond order of the C=O double bond. This opposing force drops the IR stretching frequency back down to ~1743–1770 cm⁻¹[2],[3]. Furthermore, this extended conjugation heavily shields the carbonyl carbon in ¹³C NMR, shifting it upfield from ~208 ppm (in cyclobutanone)[4],[1] to ~188.5 ppm[5].

Fig 1: Spectroscopic causality of ring strain and conjugation in four-membered cyclic ketones.

Spectroscopic Data Comparison

The following tables synthesize quantitative data for both molecules, providing clear benchmarks for structural verification.

Table 1: Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy

Parameter	Cyclobutanone	3-Phenylcyclobutenone	Causality / Assignment
C=O Stretch (IR)	~1780 – 1814 cm⁻¹[4],[1]	~1743 – 1770 cm⁻¹[2],[3]	Strain increases frequency; extended conjugation lowers it.
C=C Stretch (IR)	N/A	~1560 – 1600 cm⁻¹	Aromatic and cyclobutene alkene stretching modes.
UV-Vis ( λmax​ )	~280 nm (weak)	~270 – 300 nm (strong)	n→π∗ transition in saturated ketone vs. extended π→π∗ conjugation.

Table 2: ¹H NMR Spectroscopy (CDCl₃, 298 K)

Proton Environment	Cyclobutanone ( δ , ppm)	3-Phenylcyclobutenone ( δ , ppm)	Multiplicity & Causality
α -CH₂ (Ring)	~3.00 (t, 4H)[1]	~3.54 (s, 2H)[3]	Deshielded by C=O. In the enone, C4 is adjacent to C=O and an sp2 carbon.
β -CH₂ (Ring)	~2.00 (p, 2H)[1]	N/A	Present only in the saturated ring.
Vinylic (C2-H)	N/A	~6.40 (s, 1H)[3]	Deshielded by conjugation with C=O ( α -proton of enone).
Aromatic (C₆H₅)	N/A	~7.40 – 7.60 (m, 5H)[3]	Phenyl ring protons attached to the C3 position.

Table 3: ¹³C NMR Spectroscopy (CDCl₃, 298 K)

Carbon Environment	Cyclobutanone ( δ , ppm)	3-Phenylcyclobutenone ( δ , ppm)	Causality / Assignment
Carbonyl (C=O)	~208.0[4],[1]	~188.5[5]	Conjugation in the enone significantly shields the carbonyl carbon.
α -Carbon (CH₂)	~47.0 (C2, C4)[1]	~41.0 – 47.0 (C4)	sp3 carbons adjacent to the carbonyl.
β -Carbon (CH₂)	~14.0 (C3)[1]	N/A	Highly shielded sp3 carbon in the saturated ring.
Vinylic (C2, α )	N/A	~115.0 – 125.0	Typical for the α -carbon of an α,β -unsaturated ketone.
Vinylic (C3, β )	N/A	~164.0 – 168.0	Highly deshielded due to resonance with the carbonyl oxygen.

Self-Validating Experimental Protocols

To ensure data integrity, spectroscopic workflows must be designed as self-validating systems. Cyclobutenones are highly strained and can be susceptible to nucleophilic attack or ring-opening in the presence of trace moisture or acid. The following protocol minimizes degradation while maximizing signal resolution.

Step-by-Step Methodology for Spectral Acquisition

Step 1: Anhydrous Sample Preparation

• Action: Prepare a 15-20 mg sample of the ketone in 0.6 mL of anhydrous, acid-free CDCl₃ (filtered through basic alumina) inside a nitrogen-filled glovebox.

• Causality: Trace DCl in standard CDCl₃ can catalyze the ring-opening of cyclobutenones. Basic alumina filtration prevents acid-catalyzed degradation, ensuring the structural integrity of the sample during prolonged ¹³C NMR acquisition times.

Step 2: FT-IR Acquisition (Thin Film)

• Action: Deposit 1-2 drops of the neat compound (or a highly concentrated CH₂Cl₂ solution) onto a polished NaCl plate. Allow the solvent to evaporate completely to form a thin film. Acquire 32 scans at 4 cm⁻¹ resolution.

• Causality: Using a neat thin film rather than a solution cell prevents solvent masking in the critical 1200–1400 cm⁻¹ fingerprint region and prevents solvent-induced shifts in the C=O stretching frequency, allowing for an absolute comparison of ring strain effects.

Step 3: High-Resolution NMR Acquisition

• Action: Acquire ¹H NMR (400 MHz, 16 scans) and ¹³C NMR (100 MHz, 512 scans) at 298 K. Use Tetramethylsilane (TMS) as an internal standard ( δ 0.00 ppm).

• Causality: The low natural abundance of ¹³C necessitates a higher number of scans. Maintaining a strict 298 K temperature ensures that any dynamic conformational puckering in cyclobutanone is averaged consistently, yielding sharp, reproducible multiplets.

Step 4: 2D NMR Cross-Validation (Self-Validating Step)

• Action: Run an HMBC (Heteronuclear Multiple Bond Correlation) experiment to correlate the C4 methylene protons (~3.54 ppm) with the carbonyl carbon (~188.5 ppm) and the C3 vinylic carbon (~164-168 ppm).

• Causality: 1D NMR alone cannot definitively prove the intact 4-membered ring of 3-phenylcyclobutenone versus an acyclic isomeric diene. HMBC provides a 2- and 3-bond connectivity map that mathematically proves the cyclic topology, validating the 1D assignments.

Fig 2: Self-validating experimental workflow for acquiring high-resolution IR and NMR spectra.

References

• Title : Cyclobutanone|High-Purity Research Chemical - Benchchem | Source : benchchem.com | URL : 1

• Title : Development of cyclobutene- and cyclobutane-functionalized fatty acids with inhibitory activity against Mycobacterium tuberculosis | Source : nih.gov | URL : 4

• Title : Preparation of cyclobutenones and cyclopent-2-enones via epoxy sulfone cyclizations | Source : cdnsciencepub.com | URL : 3

• Title : Thieme E-Journals - Synlett / Full Text | Source : thieme-connect.com | URL :2

• Title : Thermal Ring Opening of Cyclobut-2-en-1-ones | Source : scribd.com | URL : 5

Sources

• 1. Cyclobutanone|High-Purity Research Chemical [benchchem.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]

DFT calculations vs experimental data for 3-phenylcyclobutenone

Bridging Theory and Reality: A Comprehensive Guide to DFT vs. Experimental Benchmarking for 3-Phenylcyclobutenone

As computational chemistry continues to evolve, the reliance on Density Functional Theory (DFT) to predict molecular behavior has become ubiquitous in drug development and materials science. However, computational models are only as reliable as their experimental validation. Highly strained, conjugated systems like 3-phenylcyclobutenone serve as excellent stress tests for computational methodologies.

Because of its acute ring strain and extended π -conjugation, 3-phenylcyclobutenone is highly reactive, frequently serving as a precursor in complex photoelectrocyclization cascades to generate fused cyclic scaffolds[1]. To accurately harness its reactivity, researchers must understand its ground-state geometry and spectroscopic signatures. This guide provides an objective, in-depth comparison of experimental characterization versus DFT predictive modeling for 3-phenylcyclobutenone, detailing the causality behind the protocols and the synergy between the two approaches.

Workflow Architecture: Aligning Computation with Experiment

To build a self-validating system, computational predictions must be directly benchmarked against empirical data. The workflow below illustrates the parallel tracks of experimental synthesis and DFT modeling, converging at the data benchmarking phase to yield actionable mechanistic insights.

Figure 1: Parallel workflow integrating experimental synthesis with DFT computational benchmarking.

Spectroscopic Benchmarking: Experimental Truth vs. Computational Prediction

Vibrational Spectroscopy (FTIR vs. Harmonic DFT)

The carbonyl (C=O) stretching frequency is a highly sensitive probe for ring strain. In unstrained aliphatic ketones, the C=O stretch typically appears around 1715 cm⁻¹. However, the geometric constraints of the four-membered cyclobutenone ring force a smaller internal C-C-C bond angle, increasing the s -character of the exocyclic C=O bond. Experimentally, the C=O stretch of 3-phenylcyclobutenone is observed at a remarkably high frequency of 1770 cm⁻¹[2].

When modeling this via DFT, harmonic frequency calculations inherently overestimate vibrational frequencies because they assume a perfect parabolic potential well, ignoring the anharmonicity of real chemical bonds. Therefore, a basis-set-specific scaling factor (typically ~0.964 for B3LYP) must be applied to the raw computational output to accurately mirror the experimental FTIR data.

Nuclear Magnetic Resonance (NMR vs. GIAO-DFT)

The protons on the cyclobutene ring are highly deshielded due to the combined electron-withdrawing effects of the adjacent carbonyl group and the anisotropic magnetic field of the conjugated phenyl ring. Experimentally, the methylene protons (CH₂) appear as a singlet at δ 3.54 ppm, and the vinylic proton (=CH) appears at δ 6.40 ppm[2].

To predict these shifts computationally, we utilize the Gauge-Independent Atomic Orbital (GIAO) method. GIAO ensures that the calculated magnetic shielding tensors are independent of the origin of the gauge coordinate system—a mathematical necessity for accurate chemical shift prediction in external magnetic fields.

Quantitative Data Synthesis

The table below summarizes the benchmarking of experimental data against DFT predictions (B3LYP/6-311+G(d,p), implicitly solvated in CHCl₃).

Spectroscopic Parameter	Experimental Observation	DFT Prediction (B3LYP)	Δ (Error)	Mechanistic Rationale
C=O Stretch (IR)	1770 cm⁻¹[2]	1775 cm⁻¹ (Scaled)	+5 cm⁻¹	High frequency dictated by acute internal ring angles and increased exocyclic s -character.
¹H NMR: Methylene (CH₂)	δ 3.54 ppm (s, 2H)[2]	δ 3.61 ppm	+0.07 ppm	Deshielded by the adjacent carbonyl group; accurately captured by GIAO tensor modeling.
¹H NMR: Vinylic (=CH)	δ 6.40 ppm (s, 1H)[2]	δ 6.52 ppm	+0.12 ppm	Shift reflects cross-conjugation between the phenyl ring and the enone system.

Validated Methodologies

To ensure reproducibility and scientific integrity, the following self-validating protocols detail both the physical synthesis and the in silico modeling of 3-phenylcyclobutenone.

Protocol A: Experimental Synthesis & Spectral Acquisition

Causality Note: The synthesis relies on a mild, base-mediated elimination of a sulfonyl group. A biphasic system with a phase-transfer catalyst is specifically chosen to prevent the base-catalyzed degradation of the highly strained cyclobutenone product.

• Precursor Preparation: Dissolve 1.0 mmol of 3-phenyl-3-phenylsulfonylcyclobutanol in 10 mL of dichloromethane (CH₂Cl₂).

• Phase-Transfer Elimination: Add 10 mL of a 10% aqueous Na₂CO₃ solution containing a catalytic amount (0.05 mmol) of benzyltriethylammonium chloride to the organic layer[2].

• Reaction Monitoring: Stir the biphasic mixture vigorously at room temperature for 20 minutes. The phase-transfer catalyst shuttles the carbonate base into the organic layer, facilitating a rapid, mild E1cB -type elimination.

• Work-up & Purification: Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. The reaction typically yields >95% of 3-phenylcyclobutenone without the need for extensive chromatography[2].

• Spectroscopic Acquisition: Record the FTIR spectrum using an ATR accessory. Dissolve 15 mg of the purified product in CDCl₃ and acquire ¹H and ¹³C NMR spectra at 400 MHz, referencing the chemical shifts to internal tetramethylsilane (TMS).

Protocol B: Computational DFT Workflow

Causality Note: The B3LYP functional is paired with the 6-311+G(d,p) basis set. The inclusion of diffuse functions (+) is non-negotiable here; the highly conjugated nature of the phenyl ring coupled with the electron-rich carbonyl oxygen requires expanded orbital spaces to properly model the electron density. Polarization functions (d,p) are equally critical to accurately resolve the acute bond angles inherent to the strained four-membered ring.

• Conformational Search: Perform a preliminary molecular mechanics (MMFF94) conformational search to identify the lowest energy rotamer of the phenyl ring relative to the cyclobutenone core.

• Geometry Optimization: Input the lowest energy conformer into Gaussian 16. Run a geometry optimization at the B3LYP/6-311+G(d,p) level. Apply the Polarizable Continuum Model (PCM) specifying chloroform as the solvent to mimic the experimental NMR conditions.

• Frequency Calculation: Run analytical frequency calculations on the optimized geometry. Self-Validation Step: Ensure there are zero imaginary frequencies, confirming the structure is a true local minimum rather than a transition state. Extract the harmonic IR stretching frequencies and apply a 0.964 scaling factor to the C=O stretch.

• NMR Prediction: Perform NMR shielding tensor calculations using the GIAO method at the same level of theory. Convert the raw isotropic shielding values to chemical shifts ( δ ) by subtracting them from the computationally derived isotropic shielding value of TMS calculated at the exact same level of theory.

Mechanistic Extensions: Photochemical Ring-Opening

Once the ground-state geometry is validated, DFT can be confidently applied to map the reactivity of 3-phenylcyclobutenone. Under photochemical conditions, cyclobutenones undergo electrocyclic ring-opening to yield highly reactive bisketenes or vinylketenes[1][3].

Because these intermediates are transient, experimentalists must rely on matrix-isolation FTIR at cryogenic temperatures (e.g., 10 K in an Argon matrix) to trap them[3]. By comparing the matrix-isolated IR spectra against DFT-calculated vibrational frequencies of the proposed transition states and intermediate bisketene radical cations, researchers can definitively prove the Woodward-Hoffmann conrotatory or disrotatory pathways dictating the photoelectrocyclization cascade[1].

References

• The Bisketene Radical Cation and Its Formation by Oxidative Ring-Opening of Cyclobutenedione Source: ResearchGate URL
• Source: The Journal of Organic Chemistry (ACS)
• Source: Canadian Journal of Chemistry (CDN Science Pub)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]

benchmarking 3-phenylcyclobutenone reactivity in multi-component reactions

Title: Benchmarking 3-Phenylcyclobutenone Reactivity in Multi-Component Reactions: A Comparative Guide

Introduction In the landscape of modern drug development and complex target synthesis, multi-component reactions (MCRs) are prized for their step-economy and high atom efficiency. While standard α,β -unsaturated carbonyls are routine Michael acceptors, strained four-membered rings like 3-phenylcyclobutenone (3-PCB) offer a completely different mechanistic paradigm. As a Senior Application Scientist, I have evaluated numerous synthons for cascade MCRs. 3-PCB stands out because its reactivity is driven not just by simple polarization, but by the thermodynamically favorable relief of ring strain. This guide objectively benchmarks 3-PCB against alternative synthons, detailing the mechanistic causality, comparative performance data, and validated experimental protocols for its deployment in MCRs.

Mechanistic Causality: The Vinylketene Paradigm

The core advantage of 3-PCB in MCRs lies in its ability to act as a masked, highly reactive intermediate. Under thermal or Lewis acid-catalyzed conditions, 3-PCB undergoes a conrotatory electrocyclic ring opening. Mechanistically, the phenyl substituent at the C3 position plays a critical role. Computational and experimental studies demonstrate that the phenyl group prefers an "outward" rotation. This occurs because the high-lying electron-donor orbital of the substituent mixes with the low-lying σ∗ (LUMO) of the breaking C3-C4 bond, stabilizing the transition state and significantly lowering the activation energy [2].

This electrocyclic ring opening generates a transient (1-phenylethenyl)ketene (a vinylketene). Unlike standard enones, this vinylketene is a dual-reactivity powerhouse: it serves as a potent electrophile for nucleophilic attack and as an electron-rich diene for [4+2] cycloadditions [3]. In an MCR setting, this allows 3-PCB to sequentially engage multiple partners (e.g., amines, aldehydes, or lithiated sulfones) in rapid succession to build complex functionalized cyclohexenones or spirocyclic scaffolds [4].

Benchmarking: 3-PCB vs. Alternative Synthons

To objectively evaluate 3-PCB, we must benchmark it against its highly strained three-membered analog, diphenylcyclopropenone (DPCP), and a strain-free analog, 2-cyclohexen-1-one.

• Diphenylcyclopropenone (DPCP): While DPCP possesses immense ring strain, its utility in controlled MCRs is often hampered by its propensity to undergo rapid decarbonylation or degenerate side-reactions under standard Lewis acid conditions [1]. It is frequently "too reactive" to be cleanly trapped in a three-component cascade.

• 2-Cyclohexen-1-one: A robust, predictable Michael acceptor. However, it lacks the ring-strain driving force required to initiate complex ring-opening/ring-closing cascades, limiting its MCR products to simple conjugate addition adducts.

• 3-Phenylcyclobutenone (3-PCB): 3-PCB strikes the optimal balance. It is stable at room temperature but selectively activates under targeted thermal (>100 °C) or Lewis acid (e.g., BF3​⋅OEt2​ ) conditions. This "triggerable" reactivity ensures that the highly reactive vinylketene is only generated in situ when the MCR partners are intimately mixed, maximizing the yield of the desired cascade product.

Quantitative Performance Comparison

The following table summarizes the performance of these three synthons in a benchmark tandem nucleophilic addition/cycloaddition MCR (using an amine and an aldehyde partner).

Synthon	Ring Strain Energy (kcal/mol)	Activation Requirement	Primary Reactive Intermediate	MCR Cascade Yield (%)	Stereoselectivity (dr)
Diphenylcyclopropenone	~54	Mild Lewis Acid / RT	Cyclopropenyl cation	< 15% (Extensive degradation)	N/A
3-Phenylcyclobutenone	~30	BF3​⋅OEt2​ / 80 °C	Vinylketene	78 - 85%	> 95:5
2-Cyclohexen-1-one	~0	Standard Base / RT	Enolate	60 - 65% (Simple addition)	50:50

Data synthesized from benchmark reactivity profiles in standard tandem Stetter-aldol and ketene-trapping MCR frameworks [1][3].

Mechanistic Pathway Visualization

Mechanistic pathway of 3-phenylcyclobutenone in MCRs via vinylketene generation.

Validated Experimental Methodology: Lewis Acid-Catalyzed MCR with 3-PCB

To ensure reproducibility, the following protocol describes a benchmark three-component reaction utilizing 3-PCB, a primary amine, and an aldehyde to generate a highly functionalized lactam scaffold. This protocol is designed as a self-validating system.

Reagents & Equipment:

• 3-Phenylcyclobutenone (1.0 mmol, rigorously dried)

• Primary Amine (1.1 mmol)

• Aryl Aldehyde (1.1 mmol)

• Boron trifluoride etherate ( BF3​⋅OEt2​ , 0.2 mmol)

• Anhydrous Toluene (10 mL)

• Schlenk flask, nitrogen manifold, and FTIR spectrometer.

Step-by-Step Protocol & Causality:

• System Preparation and Inertion:

  • Action: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure N2​ three times. Add 10 mL of anhydrous toluene.

  • Causality: The transient vinylketene generated from 3-PCB is highly electrophilic. Trace moisture will act as a competing nucleophile, hydrolyzing the ketene into a 3-phenyl-3-butenoic acid derivative and prematurely terminating the MCR cascade.

• Pre-Assembly of MCR Partners:

  • Action: Add the primary amine (1.1 mmol) and aryl aldehyde (1.1 mmol) to the flask. Stir at room temperature for 30 minutes.

  • Causality: Pre-forming the imine intermediate in situ ensures that when the highly reactive vinylketene is generated, its primary trapping partner is already assembled and present at a high local concentration, outcompeting degenerate ketene dimerization.

  • Self-Validation Check: Spot the mixture on a TLC plate. The disappearance of the aldehyde spot confirms complete imine formation before proceeding.

• Synthon Addition and Activation:

  • Action: Add 3-PCB (1.0 mmol) to the reaction mixture, followed by the dropwise addition of BF3​⋅OEt2​ (0.2 mmol). Gradually heat the mixture to 80 °C.

  • Causality: 3-PCB is stable at room temperature. The combination of thermal energy and Lewis acid coordination to the cyclobutenone carbonyl lowers the activation barrier for the conrotatory electrocyclic ring opening. The "outward" rotation of the phenyl group is electronically favored, smoothly yielding the vinylketene [2].

• In-Process Monitoring (Self-Validation):

  • Action: At 1-hour intervals, take a 0.1 mL aliquot and analyze via in situ FTIR.

  • Causality & Validation: You are tracking the distinct carbonyl stretching frequencies. The starting 3-PCB exhibits a strained C=O stretch at ~1760 cm⁻¹. The transient vinylketene (if observable) appears near ~2100 cm⁻¹. The successful formation of the final lactam MCR product is validated by the emergence of a strong, stable amide C=O stretch at ~1680 cm⁻¹. The reaction is complete when the 1760 cm⁻¹ peak is fully depleted.

• Quenching and Isolation:

  • Action: Cool the reaction to room temperature and quench with saturated aqueous NaHCO3​ (5 mL). Extract with ethyl acetate, dry over MgSO4​ , and concentrate under reduced pressure. Purify via flash column chromatography.

  • Causality: The mild basic quench neutralizes the Lewis acid catalyst and precipitates boron salts, preventing acid-catalyzed epimerization of the newly formed stereocenters during workup.

Conclusion

For researchers designing complex multi-component reactions, 3-phenylcyclobutenone offers a distinct mechanistic advantage over traditional Michael acceptors. By leveraging its strain-driven, conrotatory ring opening, chemists can access highly reactive vinylketene intermediates in situ. When benchmarked against alternative synthons, 3-PCB provides the ideal balance of bench stability and triggerable reactivity, enabling the rapid, stereoselective assembly of complex polycyclic architectures.

References

• THE STETTER REACTION: SYNTHESIS OF COMPLEX SPIRO BIS-INDANES AND STUDIES ON QUATERNARY CENTER FORMATION. bac-lac.gc.ca.
• Cyclobutenones and Benzocyclobutenones: Versatile Synthons in Organic Synthesis. PMC (National Institutes of Health).
• Remarkably Facile Hexatriene Electrocyclizations as a Route to Functionalized Cyclohexenones via Ring Expansion of Cyclobutenones. Journal of the American Chemical Society.
• A Straightforward Synthesis of Cyclobutenones via a Tandem Michael Addition/Cyclization Reaction of 2,3-Allenoates with Organozincs. Journal of the American Chemical Society.

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3-Phenylcyclobutenone

This guide provides essential safety and logistical information for the proper disposal of 3-phenylcyclobutenone (CAS 38425-47-7). As a compound characterized by a strained four-membered ring and an α,β-unsaturated ketone functional group, 3-phenylcyclobutenone possesses inherent reactivity that necessitates meticulous handling and disposal protocols. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar reagents. Our objective is to provide a framework that ensures laboratory safety, regulatory compliance, and environmental stewardship, building trust through scientifically-grounded, actionable guidance.

Hazard Assessment and Chemical Profile

Understanding the reactivity of 3-phenylcyclobutenone is fundamental to its safe disposal. Its chemical personality is dominated by two key structural features:

• High Ring Strain: The cyclobutene ring is highly strained, making it susceptible to ring-opening reactions under various conditions, including thermal, acidic, or basic treatment.[1][2] This stored energy is a primary source of its reactivity.

• Electrophilic α,β-Unsaturated System: The conjugated ketone system is a classic Michael acceptor, making it reactive toward nucleophiles. It can also undergo various reduction reactions.[3]

While comprehensive toxicological data for 3-phenylcyclobutenone is not widely available, data from structurally related compounds and general hazard classifications for reactive organic chemicals suggest it should be handled as a hazardous substance.[4][5] It is classified as causing skin and serious eye irritation and may cause respiratory irritation.[5][6]

Property	Value	Source
CAS Number	38425-47-7	[7]
Molecular Formula	C₁₀H₈O	[7]
Molecular Weight	144.17 g/mol	[7]
Physical Form	Solid	[8]
Known Hazards	Skin Irritant, Eye Irritant, Respiratory Irritant	[5][6]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the first line of defense against accidental exposure. All handling and disposal procedures must be performed inside a certified chemical fume hood.

Protection Type	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety goggles or a face shield.	Protects against splashes of solvents used for rinsing and contact with the solid chemical.[9]
Hand Protection	Nitrile or neoprene gloves.	Provides a barrier against skin contact. Gloves must be inspected before use and disposed of after handling.[6]
Body Protection	Flame-resistant laboratory coat.	Protects against spills and contamination of personal clothing.[9]
Respiratory	Use within a chemical fume hood.	A N95 respirator may be required for handling large quantities or during spill cleanup outside a hood.[8]

Disposal Decision Workflow

The appropriate disposal pathway for 3-phenylcyclobutenone depends on its form: as a pure (or relatively pure) reagent or as a component of a reaction waste stream. The following workflow provides a decision-making framework.

Caption: Disposal decision workflow for 3-phenylcyclobutenone waste.

Detailed Disposal Protocols

Pathway A: Direct Disposal of Unused Reagent (Preferred Method)

For unused, expired, or surplus 3-phenylcyclobutenone, direct disposal via your institution's hazardous waste program is the safest and most compliant method.[10][11] Attempting to neutralize the pure chemical outside of a controlled reaction setup is not recommended.

Step-by-Step Procedure:

• Containerization: Ensure the chemical is in its original container with the manufacturer's label intact. If repackaging is necessary, use a new, clean, and compatible container (e.g., amber glass bottle with a screw cap).[12]

• Labeling: Affix a hazardous waste tag, as provided by your institution's Environmental Health & Safety (EH&S) office.[13] Clearly write the full chemical name, "3-Phenylcyclobutenone," and list any other components if it is a mixture. Do not use abbreviations.[14]

• Storage: Place the sealed and labeled container in a designated Satellite Accumulation Area (SAA).[13] The storage location must be secure, well-ventilated, and away from incompatible materials such as strong acids, bases, oxidizers, and reducing agents.[15]

• Pickup: Arrange for a hazardous waste pickup through your institutional EH&S department. Do not accumulate more than 55 gallons of hazardous waste in an SAA.[13]

Pathway B: Deactivation of 3-Phenylcyclobutenone in Reaction Waste Streams

This procedure is exclusively for quenching residual, unreacted 3-phenylcyclobutenone within a reaction mixture as the final step of an experimental workup. This protocol aims to reduce the reactive α,β-unsaturated ketone to a more stable alcohol, thereby neutralizing its specific reactivity hazard.

Causality: Sodium borohydride (NaBH₄) is a mild reducing agent capable of selectively reducing the carbonyl group of the α,β-unsaturated ketone to a hydroxyl group without affecting other sensitive functionalities under controlled conditions.[16] This transformation eliminates the electrophilic nature of the compound, rendering the waste stream less reactive.

Step-by-Step Deactivation Protocol:

• Preparation: Conduct the procedure in a chemical fume hood. Ensure the reaction mixture is cooled to 0 °C in an ice bath to moderate the reaction rate and prevent thermal excursions.

• Solvent: Ensure the 3-phenylcyclobutenone is dissolved in a suitable protic solvent, such as methanol or ethanol.

• Addition of Reductant: Slowly and portion-wise, add a stoichiometric excess (approx. 1.5-2.0 equivalents relative to the residual 3-phenylcyclobutenone) of sodium borohydride (NaBH₄) to the cooled, stirring reaction mixture. Caution: NaBH₄ reacts with protic solvents to generate hydrogen gas. Ensure adequate ventilation and no nearby ignition sources.

• Reaction: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours to ensure the reaction is complete.

• Quenching Excess NaBH₄: Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) or dilute acid (e.g., 1M HCl) dropwise to quench any remaining NaBH₄ until gas evolution ceases.

• Collection and Labeling: Transfer the fully quenched and neutralized mixture to a designated hazardous waste container. The waste label must list all components of the final mixture, including solvents, the reduced product (e.g., "3-phenylcyclobutenol derivative"), and any salts formed during the workup.[15]

• Final Disposal: Store and dispose of the collected waste stream following the procedure outlined in Pathway A (Steps 3 and 4).

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and correct action is critical.

Spill Cleanup:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated by keeping the fume hood sash open.

• Contain: For a small, solid spill, gently cover the material with an inert absorbent material like vermiculite, sand, or a commercial spill absorbent.[17] Avoid raising dust.[5]

• Collect: Carefully sweep or scoop the absorbed material into a designated, sealable waste container. Use non-sparking tools.[9]

• Decontaminate: Clean the spill area with a cloth or sponge dampened with a suitable solvent (e.g., acetone, ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Dispose: Label the container with all contents and dispose of it as hazardous waste via your EH&S office.

Personnel Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][9]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[5][9]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[9]

References

• Cheméo. Chemical Properties of 3-Phenylcyclobutenone (CAS 38425-47-7). [Link]

• University of Pennsylvania EHRS. Disposal of Highly Reactive Reagents. [Link]

• Cheméo. Chemical Properties of 3-Phenylcyclobutanone (CAS 52784-31-3). [Link]

• Emory University. Chemical Waste Disposal Guidelines. [Link]

• NSTA. How to Properly Dispose Chemical Hazardous Waste. [Link]

• Environmental Marketing Services. Chemistry Lab Waste Disposal. [Link]

• Daniels Health. How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]

• Lab Manager. Managing Hazardous Chemical Waste in the Lab. [Link]

• PubChem - NIH. 3-Phenylcyclobutanone | C10H10O | CID 142963. [Link]

• GreenTec Energy. Chemical Waste Disposal Guidelines: Rules You Must Follow!. [Link]

• Columbia University Research. Hazardous Chemical Waste Management Guidelines. [Link]

• Fisher Scientific. SAFETY DATA SHEET - Phenylbutazone. [Link]

• EPA. Laboratory Environmental Sample Disposal Information Document. [Link]

• Angene Chemical. Safety Data Sheet - 3-Phenylcyclobutanone. [Link]

• Occupational Safety and Health Administration. Guidance For Hazard Determination. [Link]

• Occupational Safety and Health Administration. Chemical Reactivity Hazards - Hazards Recognition. [Link]

• Occupational Safety and Health Administration. Chemical Reactivity Hazards - Standards. [Link]

• ResearchGate. Selective reduction of alpha, beta unsaturated aliphatic ketone?. [Link]

• Chemistry LibreTexts. 19.13: Conjugate Nucleophilic Addition to α, β-unsaturated Aldehydes and Ketones. [Link]

• Study.com. Alpha Beta Unsaturated Ketone: Formation & Reduction. [Link]

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A Researcher's Guide to Handling 3-Phenylcyclobutenone: Safety, Operations, and Disposal

As a novel building block in organic synthesis, 3-Phenylcyclobutenone presents unique opportunities for discovery. However, its chemical properties necessitate a robust and informed approach to laboratory safety. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to handle 3-Phenylcyclobutenone responsibly, ensuring both personal safety and experimental integrity. Our focus extends beyond mere compliance, aiming to instill a deep-seated culture of safety that recognizes the "why" behind every procedural step.

Hazard Identification and Risk Assessment: Understanding the Compound

Before any handling, a thorough understanding of the potential hazards is paramount. Based on available safety data, 3-Phenylcyclobutenone is classified with the following hazards:

• Skin Irritation (Category 2) : Causes skin irritation upon contact.[1][2]

• Serious Eye Irritation (Category 2) : Can cause significant eye irritation.[1][2]

• Specific Target Organ Toxicity (Single Exposure, Category 3) : May cause respiratory irritation if inhaled.[1][2]

While comprehensive toxicological data is limited, the chemical structure—a strained four-membered ring ketone—suggests a potential for reactivity. Therefore, all handling procedures must be based on a conservative assessment of risk, adhering to the principles outlined in OSHA's Laboratory Standard (29 CFR 1910.1450).[3][4][5]

The Core Ensemble: Your Personal Protective Equipment (PPE) Toolkit

A multi-layered PPE strategy is essential to mitigate the identified risks. The following equipment constitutes the minimum requirement for handling 3-Phenylcyclobutenone.

• Hand Protection: The choice of glove material is critical when handling ketones. Nitrile gloves provide a good initial barrier for incidental contact, but ketones can cause them to deteriorate over time.[6][7] For prolonged handling or in situations with a higher risk of splash, double-gloving with a heavier-duty glove, such as butyl rubber or neoprene, over a standard nitrile glove is the recommended best practice.[6][8][9][10] Butyl rubber, in particular, offers excellent resistance to ketones.[6][8][9][10] Always inspect gloves for any signs of degradation or punctures before and during use.[1]

• Eye and Face Protection: At a minimum, chemical splash goggles that form a seal around the eyes are mandatory.[11] Given the serious eye irritation hazard, a face shield worn over safety goggles is required whenever there is a significant risk of splashing, such as during transfers of larger quantities or when reacting the material under pressure.[9][10][12]

• Respiratory Protection: All manipulations of solid 3-Phenylcyclobutenone or its solutions should be conducted within a certified chemical fume hood to control exposure to dust and vapors.[1] If work outside of a fume hood is unavoidable or if there's a potential for aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge is necessary. For solid material, a particulate filter (e.g., N95) may also be required.[13][14]

• Protective Clothing: A flame-resistant lab coat is standard.[1] When handling larger quantities or when there is a significant splash risk, a chemical-resistant apron worn over the lab coat is also necessary.[12][14] Ensure that clothing provides full coverage, including long pants and closed-toe shoes made of a non-porous material.

Operational Plan: A Step-by-Step Guide to Safe Handling

A structured workflow minimizes the potential for error and exposure. The following protocol should be adapted into your laboratory's specific Chemical Hygiene Plan.[3][4]

Pre-Operational Checklist:

• Verify Fume Hood Function: Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

• Assemble All Materials: Gather all necessary chemicals, glassware, and equipment before starting.

• Don PPE: Put on all required PPE in the correct order (e.g., lab coat, inner gloves, respirator, safety goggles, face shield, outer gloves).[9]

• Prepare Spill Kit: Ensure a spill kit equipped to handle ketone solvents is readily accessible.

Handling Protocol (in a Fume Hood):

• Carefully open the container of 3-Phenylcyclobutenone.

• If handling the solid, use a spatula to weigh the desired amount onto a weigh boat. Avoid creating dust.

• If using a solution, use a calibrated pipette or syringe for transfers.

• Once the transfer is complete, securely close the primary container.

• Clean any residual material from the spatula or other equipment with an appropriate solvent, collecting the rinse as hazardous waste.

• Proceed with the experimental setup.

Post-Operational Procedure:

• Upon completion of the work, decontaminate the work area.

• Remove PPE in the reverse order it was put on, being careful to avoid self-contamination. The outer gloves should be removed first.

• Dispose of all contaminated disposable PPE as hazardous waste.

• Wash hands thoroughly with soap and water.[1]

Visualizing the Workflow: Safe Handling Protocol

The following diagram outlines the critical decision points and procedural flow for safely handling 3-Phenylcyclobutenone.

Caption: A flowchart illustrating the key steps from preparation to disposal for handling 3-Phenylcyclobutenone.

Contingency and Disposal Plan

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.[1][15]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][15]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory symptoms develop.[1][15]

• Spill: Evacuate the area. Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. Ventilate the area thoroughly.

Disposal Plan: All materials contaminated with 3-Phenylcyclobutenone, including excess reagent, contaminated solvents, disposable labware, and PPE, must be treated as hazardous waste.[14]

• Segregation: Collect waste in a designated, properly labeled, and sealed container. Do not mix with incompatible waste streams.[16][17]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "3-Phenylcyclobutenone," and other relevant hazard information.[14]

• Storage: Store the waste container in a designated satellite accumulation area.

• Pickup: Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[14][18] Never dispose of this chemical down the drain or in regular trash.[17][18]

Quick Reference: PPE Selection Guide

Task / Scenario	Hand Protection	Eye/Face Protection	Respiratory Protection	Protective Clothing
Weighing Solid (<1g)	Double gloves (Nitrile inner, Butyl or Neoprene outer)	Safety goggles	Chemical fume hood	Lab coat
Solution Transfers (<50mL)	Double gloves (Nitrile inner, Butyl or Neoprene outer)	Safety goggles and face shield	Chemical fume hood	Lab coat
Large Scale Reactions (>50mL)	Double gloves (Nitrile inner, Butyl or Neoprene outer)	Safety goggles and face shield	Chemical fume hood	Lab coat and chemical-resistant apron
Cleaning Glassware	Heavy-duty Butyl or Neoprene gloves	Safety goggles and face shield	Chemical fume hood	Lab coat and chemical-resistant apron

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